TL-895

Core Science & Biosynthesis

The Core Mechanism of TL-895: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the mechanism of action of TL-895, an investigational, orally bioavailable, small molecule inhibitor.[1][2][3] TL-895 is a potent and highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in various cellular signaling pathways.[4][5][6] This document is intended for researchers, scientists, and drug development professionals interested in the pharmacology and therapeutic potential of TL-895.

Primary Mechanism of Action: Irreversible BTK Inhibition

TL-895 functions as an ATP-competitive inhibitor of BTK.[4][5][6] By binding to the active site of the enzyme, TL-895 prevents the transfer of phosphate from ATP to its substrates, thereby blocking its kinase activity. The inhibition is irreversible, leading to a sustained pharmacodynamic effect.[3][4][6] This targeted inhibition of BTK disrupts downstream signaling pathways that are crucial for the proliferation and survival of certain cancer cells and the activation of various immune cells.[1][7]

Quantitative Efficacy and Selectivity

TL-895 has demonstrated high potency against its primary target, BTK, and selectivity over other kinases. The following tables summarize the key quantitative data available for TL-895.

Table 1: In Vitro Potency of TL-895

Target/Assay	IC50/EC50	Cell/System
Recombinant BTK	1.5 nM (average IC50)	Recombinant enzyme assay
BTK auto-phosphorylation (Y223)	1-10 nM (IC50)	Cellular assays
B-cell receptor (BCR) activation (CD69 expression in PBMCs)	12 nM (EC50)	Primary human peripheral blood mononuclear cells
B-cell receptor (BCR) activation (CD69 expression in whole blood)	21 nM (EC50)	Human whole blood
Ramos cell BCR activation	45.75 nM (IC50)	Ramos Burkitt's lymphoma cell line
FcR activation in basophils	1.01 µM (IC50)	Basophil activation assay
Pro-inflammatory cytokine production (IL-8, IL-1β, MCP-1, MIP-1α, IL-6)	1-3 nM (EC50)	Healthy human monocytes

Data sourced from multiple preclinical studies.[4][8]

Table 2: Kinase Selectivity Profile of TL-895

Kinase	IC50
BTK	1.5 nM (average)
BLK	Within tenfold of BTK activity
BMX	1.6 nM
TXK	Within tenfold of BTK activity

TL-895 was found to be highly selective for BTK, inhibiting only three other kinases with an IC50 within a tenfold range of its BTK activity in a panel of 270 kinases.[4][6]

Downstream Signaling Pathways and Cellular Effects

The inhibition of BTK by TL-895 leads to the modulation of several downstream signaling pathways and cellular processes.

Inhibition of B-Cell Receptor (BCR) Signaling

In B-cells, BTK is a key component of the BCR signaling pathway. Upon antigen binding to the BCR, BTK is activated and initiates a signaling cascade that leads to B-cell proliferation, differentiation, and survival. TL-895 effectively blocks this pathway, as evidenced by the inhibition of BTK auto-phosphorylation at the Y223 site and the reduced expression of the activation marker CD69 on B-cells.[4][6]

Figure 1: Simplified diagram of the B-Cell Receptor (BCR) signaling pathway and the inhibitory action of TL-895.

Modulation of Cytokine Production

TL-895 has been shown to effectively inhibit the production of several pro-inflammatory cytokines by monocytes and macrophages.[4] This includes the reduction of IL-8, IL-1β, MCP-1, and TNF-α.[4] This anti-inflammatory activity may contribute to its therapeutic potential in various inflammatory and autoimmune conditions.[1]

Effects on Cell Adhesion and Migration

In the context of myelofibrosis (MF), TL-895 has been shown to interfere with the adhesion and migration of malignant cells.[2][9] Specifically, it inhibits the migration of JAK2VF cells towards the chemokine SDF-1α and reduces their adhesion to VCAM-1 and ICAM-1.[2][9] This is achieved through the inhibition of the BTK pathway, which subsequently impacts the activation of the GTPase RAC1, a key regulator of cell motility.[2][9]

Figure 2: TL-895 inhibits BTK-mediated cell adhesion and migration in JAK2^VF cells.

Experimental Protocols

Detailed, step-by-step experimental protocols are not publicly available. However, based on the published literature, the following outlines the general methodologies used to characterize the mechanism of action of TL-895.

In Vitro Kinase Assays

• Objective: To determine the potency (IC50) of TL-895 against BTK and other kinases.

• Methodology: Recombinant kinase enzymes are incubated with a specific substrate and ATP in the presence of varying concentrations of TL-895. The kinase activity is then measured, typically by quantifying the amount of phosphorylated substrate using methods such as radioisotope incorporation, fluorescence polarization, or luminescence-based assays.

Cellular Assays for BTK Inhibition

• Objective: To confirm the inhibition of BTK activity within a cellular context.

• Methodology:

  • BTK Auto-phosphorylation: Cells expressing BTK (e.g., Ramos cells) are treated with different concentrations of TL-895. The cells are then lysed, and the level of phosphorylated BTK (pBTK) at specific sites (e.g., Y223) is quantified using techniques like Western blotting or ELISA.[4][6]

  • BCR Activation: Primary B-cells or B-cell lines are stimulated to activate the BCR pathway in the presence of TL-895. The expression of cell surface activation markers, such as CD69, is then measured by flow cytometry to assess the extent of inhibition.[4]

Figure 3: A representative workflow for determining the cellular inhibition of BTK auto-phosphorylation by TL-895.

Cytokine Profiling Assays

• Objective: To measure the effect of TL-895 on the production of inflammatory cytokines.

• Methodology: Immune cells, such as peripheral blood mononuclear cells (PBMCs) or isolated monocytes, are stimulated with an inflammatory agent (e.g., lipopolysaccharide) in the presence of varying concentrations of TL-895. The levels of secreted cytokines in the cell culture supernatant are then quantified using multiplex immunoassays (e.g., Luminex) or ELISAs.

Cell Migration and Adhesion Assays

• Objective: To evaluate the impact of TL-895 on cancer cell motility and adhesion.

• Methodology:

  • Migration (Chemotaxis) Assay: A transwell assay is typically used, where cells are placed in the upper chamber and a chemoattractant (e.g., SDF-1α) is in the lower chamber. The number of cells that migrate through the porous membrane to the lower chamber in the presence or absence of TL-895 is quantified.[2][9]

  • Adhesion Assay: Cells are pre-treated with TL-895 and then allowed to adhere to plates coated with extracellular matrix proteins like VCAM-1 or ICAM-1. After washing away non-adherent cells, the number of attached cells is quantified, often using a fluorescent dye.[2][9]

Therapeutic Indications

TL-895 is currently under investigation in clinical trials for the treatment of various hematological malignancies and other conditions, including:

• Chronic Lymphocytic Leukemia (CLL) / Small Lymphocytic Lymphoma (SLL)[7]

• Myelofibrosis (MF)[7][10]

• Acute Myeloid Leukemia (AML)[7]

• Indolent Systemic Mastocytosis (ISM)[10][11]

This technical guide provides a summary of the currently available information on the mechanism of action of TL-895. As research and clinical development progress, a more detailed understanding of its pharmacological profile and therapeutic applications will emerge.

References

• 1. Facebook [cancer.gov]
• 2. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Example A225 [WO2012170976A2] | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. doaj.org [doaj.org]
• 7. clinicaltrials.eu [clinicaltrials.eu]
• 8. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 9. researchgate.net [researchgate.net]
• 10. hra.nhs.uk [hra.nhs.uk]
• 11. Telios:Phase 2 study of TL-895... | Clinical Trials at Duke [dukehealth.org]

The Role of TL-895 in B-cell Malignancies: A Technical Guide

Introduction

TL-895 is an investigational, second-generation, irreversible inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell receptor (BCR) signaling pathway.[1][2] This pathway is fundamental for the proliferation, survival, and differentiation of B-cells, and its dysregulation is a hallmark of many B-cell malignancies.[3] As a potent and highly selective adenosine triphosphate (ATP)-competitive inhibitor, TL-895 is being evaluated as a therapeutic agent for various B-cell cancers, including chronic lymphocytic leukemia (CLL), small lymphocytic lymphoma (SLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).[1][4] This technical guide provides an in-depth overview of the preclinical and clinical data supporting the role of TL-895 in the treatment of B-cell malignancies.

Mechanism of Action

TL-895 covalently binds to the cysteine residue at position 481 (Cys481) in the active site of BTK, leading to its irreversible inhibition.[1] This blockade of BTK activity disrupts the downstream signaling cascade initiated by BCR activation, thereby inhibiting the proliferation and survival of malignant B-cells.[3]

B-Cell Receptor (BCR) Signaling Pathway

The BCR signaling pathway is a complex network of protein interactions that is essential for B-cell development and function. Upon antigen binding to the BCR, a signaling cascade is initiated, with BTK playing a pivotal role. TL-895's inhibition of BTK effectively halts this signal transduction.

BCR Signaling Pathway and TL-895 Inhibition

Preclinical Data

The antitumor activity of TL-895 has been evaluated in a range of in vitro and in vivo preclinical models of B-cell malignancies.

Biochemical and Cellular Activity

TL-895 demonstrates potent and selective inhibition of BTK. In biochemical assays, TL-895 exhibits a low nanomolar average IC50 value against recombinant BTK.[1][2] Cellular assays have confirmed its on-target activity, showing inhibition of BTK autophosphorylation at the Y223 site and downstream signaling events.[1][5]

Assay Type	Target/Cell Line	Endpoint	TL-895 Activity	Reference
Biochemical Assays
Recombinant BTK	Recombinant BTK	IC50	Average 1.5 nM	[1][2]
Kinase Selectivity	270-kinase panel	IC50	Highly selective for BTK	[1]
Cellular Assays
BTK Autophosphorylation	Ramos (Burkitt's Lymphoma)	IC50	1-10 nM	[1][5]
Cell Proliferation	Primary CLL blasts	Inhibition	Potent inhibition	[1]
Cell Viability	DLBCL and MCL cell lines	Growth Inhibition	Subset of activated cell lines	[1]
B-cell Activation	BCR-stimulated PBMCs	EC50 (CD69 downregulation)	12 nM	[6]
B-cell Activation	BCR-stimulated whole blood	EC50 (CD69 downregulation)	21 nM	[6]
Cytokine Production	Healthy monocytes	EC50 (IL-8, IL-1β, MCP-1, etc.)	1-3 nM	[6]

In Vivo Efficacy in Xenograft Models

TL-895 has shown significant tumor growth inhibition in various xenograft models of B-cell malignancies, including mantle cell lymphoma (MCL) and diffuse large B-cell lymphoma (DLBCL) patient-derived xenograft (PDX) models.[1]

Model Type	Cancer Type	Treatment	Outcome	Reference
Xenograft	Mantle Cell Lymphoma (Mino cell line)	TL-895	Significant tumor growth inhibition	[1]
Patient-Derived Xenograft (PDX)	Diffuse Large B-cell Lymphoma	TL-895	Significant tumor growth inhibition in 5/21 models	[1]

Experimental Protocols

Biochemical Kinase Assays for BTK Potency

The potency of BTK inhibitors is commonly assessed using biochemical assays that measure the inhibitor's ability to block the enzymatic activity of purified BTK.

Workflow for a Typical BTK Biochemical Potency Assay

Methodology:

• Reagent Preparation: Purified recombinant BTK enzyme, a suitable kinase buffer, ATP, and a substrate (e.g., a generic tyrosine kinase substrate like poly-GT) are prepared. Serial dilutions of TL-895 are also prepared.

• Kinase Reaction: The BTK enzyme and the inhibitor (TL-895) or vehicle control are pre-incubated in a microplate. The kinase reaction is initiated by the addition of ATP and the substrate.

• Detection: After a defined incubation period, the reaction is stopped, and the amount of product (e.g., ADP) or the remaining substrate is quantified using a detection reagent. The signal is read on a plate reader.

• Data Analysis: The data is plotted as the percentage of inhibition versus the inhibitor concentration, and the IC50 value is calculated using a suitable curve-fitting model.

Patient-Derived Xenograft (PDX) Models

PDX models are generated by implanting tumor tissue from a patient into an immunodeficient mouse. These models are considered to be more representative of the patient's tumor biology compared to traditional cell line-derived xenografts.[7][8]

References

• 1. ashpublications.org [ashpublications.org]
• 2. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 7. Establishing Patient-Derived Xenograft (PDX) Models of Lymphomas | Springer Nature Experiments [experiments.springernature.com]
• 8. B-cell lymphoma patient-derived xenograft models enable drug discovery and are a platform for personalized therapy - PMC [pmc.ncbi.nlm.nih.gov]

TL-895: A Deep Dive into its Impact on Cellular Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

TL-895 is a potent, orally bioavailable, and highly selective irreversible tyrosine kinase inhibitor that has demonstrated significant therapeutic potential in various hematological malignancies and inflammatory conditions.[1][2] This technical guide provides an in-depth analysis of the signaling pathways modulated by TL-895, supported by quantitative data, detailed experimental protocols, and visual representations of the molecular interactions.

Core Mechanism of Action: Targeting Bruton's Tyrosine Kinase (BTK)

TL-895 exerts its primary effect by irreversibly binding to and inhibiting Bruton's Tyrosine Kinase (BTK), a critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) signaling pathway.[3][4] This inhibition disrupts downstream signaling cascades that are crucial for B-cell proliferation, survival, and trafficking.

Quantitative Analysis of TL-895 Kinase Inhibition

The potency and selectivity of TL-895 have been characterized through various in vitro kinase assays. The following table summarizes the key inhibitory concentrations (IC50) and binding affinities (Ki) of TL-895 against BTK and other kinases.

Kinase	IC50 (nM)	Ki (nM)	Reference
BTK	1.5	11.9	[3]
BMX	1.6	-	[5]
BLK	10-39	-	[5]
TEC	10-39	-	[5]
TXK	10-39	-	[5]
ERBB4	10-39	-	[5]

Affected Signaling Pathways

Beyond its direct inhibition of BTK, TL-895 has been shown to modulate several interconnected signaling pathways that are pivotal in the pathogenesis of various diseases.

B-Cell Receptor (BCR) Signaling Pathway

In B-cell malignancies such as Chronic Lymphocytic Leukemia (CLL) and Small Lymphocytic Lymphoma (SLL), constitutive activation of the BCR pathway is a key driver of disease progression. TL-895 effectively abrogates this signaling cascade.

Experimental Data:

• TL-895 inhibits BTK auto-phosphorylation at the Y223 phosphorylation site with an IC50 of 1-10 nM.[4]

• It reduces the expression of the activation marker CD69 on B-cells stimulated by BCR engagement.[6]

Signaling Pathway Diagram:

References

• 1. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 3. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TL-895 for Myelofibrosis · Recruiting Participants for Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 5. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

TL-895: A Novel Bruton's Tyrosine Kinase Inhibitor for the Treatment of Myelofibrosis

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of TL-895, a potent and selective irreversible inhibitor of Bruton's Tyrosine Kinase (BTK), and its therapeutic potential in the treatment of myelofibrosis (MF). This document synthesizes preclinical and clinical data, detailing the mechanism of action, experimental protocols, and clinical trial outcomes to support further research and development in this area.

Introduction to Myelofibrosis and the Rationale for BTK Inhibition

Myelofibrosis is a myeloproliferative neoplasm characterized by bone marrow fibrosis, splenomegaly, and debilitating constitutional symptoms.[1] The underlying pathophysiology is complex and involves dysregulated signaling pathways, including the Janus kinase (JAK) pathway. While JAK inhibitors have shown clinical benefit, many patients experience suboptimal responses or lose response over time, highlighting the need for novel therapeutic strategies.[2]

Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase that is a critical component of the B-cell receptor signaling pathway. Emerging evidence suggests that BTK also plays a significant role in the pathobiology of myelofibrosis. Specifically, activated BTK can mediate cell adhesion and chemotaxis of malignant myeloblasts towards stromal-cell derived-factor (SDF1α), contributing to the abnormal trafficking of these cells to extramedullary sites.[3] Furthermore, elevated levels of interleukin-8 (IL-8) in myelofibrosis patients can impair megakaryocyte function, and BTK signaling is implicated in the production of pro-inflammatory cytokines.[1][4] Therefore, inhibiting BTK presents a rational therapeutic approach to disrupt these pathological processes in myelofibrosis.

TL-895 is a highly potent, selective, and orally available small molecule inhibitor of BTK and bone marrow tyrosine kinase X-linked (BMX).[1] Its irreversible binding to BTK offers the potential for sustained target inhibition.

Preclinical Evaluation of TL-895

Mechanism of Action and In Vitro Efficacy

Preclinical studies have demonstrated that TL-895 potently inhibits BTK signaling, leading to a reduction in cell adhesion and chemotaxis in cell lines relevant to myelofibrosis.

Key Findings:

• Inhibition of BTK Pathway Activation: In murine 32D or BaF3 cells engineered to express the human JAK2V617F mutation, a hallmark of many myeloproliferative neoplasms, TL-895 effectively inhibited the activation of the BTK pathway.[3]

• Reduction of Cell Adhesion: Treatment with TL-895 significantly decreased the adhesion of JAK2V617F-expressing cells to both vascular cell adhesion molecule-1 (VCAM-1) and intercellular adhesion molecule-1 (ICAM-1).[3]

• Inhibition of Chemotaxis: TL-895 was shown to inhibit the migration of JAK2V617F cells towards the chemokine SDF1α.[3]

• Downregulation of RAC1 Activation: The GTPase RAC1, which is involved in cell motility, was found to be activated in JAK2V617F cells, and TL-895 treatment led to a decrease in its activation.[3]

Experimental Protocols

• Cell Lines: Murine 32D and BaF3 cells were utilized, which were engineered to ectopically express either wild-type human JAK2 (JAK2WT) or the constitutively active JAK2V617F mutant.[3]

• Inhibitors: TL-895, ibrutinib (another BTK inhibitor), and ruxolitinib (a JAK1/2 inhibitor) were used in these experiments.[3]

• Objective: To evaluate the effect of TL-895 on BTK pathway activation.

• Methodology:

  • JAK2WT and JAK2V617F expressing cells were treated with TL-895, ibrutinib, or ruxolitinib for 4 hours or overnight.[3]

  • Cell lysates were prepared, and proteins were separated by SDS-PAGE.

  • Proteins were transferred to a membrane and probed with antibodies specific for phosphorylated BTK (pBTK) and total BTK.

  • Signal detection was performed using chemiluminescence or other appropriate methods.

• Objective: To assess the impact of TL-895 on the adhesion of myelofibrosis-relevant cells to extracellular matrix components.

• Methodology:

  • Plates were coated with either ICAM-1 or VCAM-1.[3]

  • JAK2V617F cells were pre-treated with TL-895 (0.25 μM) or ruxolitinib (0.25 μM).[3]

  • The treated cells were added to the coated plates and allowed to adhere.

  • Non-adherent cells were washed away.

  • The number of adherent cells was quantified using fluorimetry.[3]

• Objective: To determine the effect of TL-895 on the directed migration of cells towards a chemoattractant.

• Methodology:

  • JAK2V617F cells were pre-treated with TL-895 (0.1 μM), ruxolitinib (0.25 μM), or ibrutinib (0.5 μM).[3]

  • The treated cells were placed in the upper chamber of a trans-well insert.

  • The lower chamber contained media with SDF1α as the chemoattractant.[3]

  • After an incubation period, the number of cells that migrated to the lower chamber was quantified.

• Objective: To measure the effect of TL-895 on the activation of the small GTPase RAC1.

• Methodology: A G-LISA™ assay was used to measure the levels of activated (GTP-bound) RAC1 in lysates of JAK2V617F cells following treatment with TL-895.[3]

Preclinical Data Summary

Parameter	Cell Line	Treatment	Outcome	Reference
BTK Activation	32D JAK2V617F	TL-895 (0.1μM)	Effective inhibition of BTK activation	[3]
Cell Adhesion	JAK2V617F cells	TL-895 (0.25μM)	40% decrease in adhesion to ICAM/VCAM	[3]
Chemotaxis	JAK2V617F cells	TL-895 (0.1μM)	57% decrease in migration towards SDF1α	[3]
RAC1 Activation	JAK2V617F cells	TL-895	39% decrease in RAC1 activation	[3]

Clinical Development of TL-895 in Myelofibrosis

TL-895 is currently being evaluated in a Phase 2 clinical trial for the treatment of myelofibrosis (NCT04655118).[5] This study is designed to assess the efficacy, safety, and optimal dosing of TL-895 in different patient populations with myelofibrosis.

Clinical Trial Design (NCT04655118)

• Title: A Phase 2, Multicenter Study of TL-895 in Subjects with Relapsed/Refractory Myelofibrosis, Janus Kinase Inhibitor Intolerant Myelofibrosis, or Janus Kinase Inhibitor Treatment Ineligible Myelofibrosis.[5]

• Study Design: This is an open-label, multicenter study with multiple cohorts.[1][5]

• Patient Population: The study enrolls adult patients with a confirmed diagnosis of primary myelofibrosis (PMF), post-polycythemia vera myelofibrosis (post-PV MF), or post-essential thrombocythemia myelofibrosis (post-ET MF).[5] Patients are categorized into cohorts based on their prior treatment history and eligibility for JAK inhibitors.[6]

• Intervention: TL-895 is administered orally.[7] The study evaluates different dosing regimens, including 150 mg twice daily (BID) and 300 mg once daily (QD).[1]

• Primary Objective: To determine the recommended Phase 2 dose and schedule of TL-895 in each cohort.[5]

• Key Secondary Objectives:

  • Improvement in Total Symptom Score (TSS) of ≥50% (TSS-50) as measured by the Myelofibrosis Symptom Assessment Form v4.0 (MFSAF v4.0) at Week 24.[1]

  • Reduction in spleen volume of ≥35% (SVR-35) at Week 24.[1]

  • Safety and tolerability of TL-895.[1]

  • Platelet response, assessed per modified IWG-MRT 2006 criteria.[1]

Clinical Trial Experimental Protocols

• Inclusion Criteria:

  • Adults ≥18 years of age.[8]

  • Confirmed diagnosis of PMF, post-PV MF, or post-ET MF according to World Health Organization (WHO) criteria.[8]

  • Eastern Cooperative Oncology Group (ECOG) performance status of ≤2.[8]

  • Adequate hematologic, hepatic, and renal function.[8]

  • Myelofibrosis symptoms as defined by having at least 2 symptoms with an average baseline score of at least 1 for each of the 2 symptoms per MFSAF v4.0.[8]

  • For the JAKi-ineligible cohort, a platelet count of ≥ 25 and < 50 x 109/L.[8]

• Exclusion Criteria:

  • Prior treatment with any BTK or BMX inhibitors.[8]

  • Prior treatment with a JAK inhibitor within 28 days prior to study treatment.[8]

  • Prior splenectomy or splenic irradiation within 24 weeks prior to the first dose of the study drug.[8]

• Symptom Assessment: The Myelofibrosis Symptom Assessment Form (MFSAF) v4.0 is used to evaluate the Total Symptom Score (TSS).

• Spleen Volume Assessment: Spleen volume is assessed by central review of imaging scans (e.g., MRI or CT).

• Platelet Response: Platelet counts are monitored regularly, and response is defined as a platelet increase of ≥50% from baseline and >50 K/μL for ≥8 weeks, independent of platelet transfusions.[1]

• Safety Monitoring: Adverse events are monitored and graded according to standard criteria.

• BTK Occupancy: Complete BTK occupancy (≥95%) in peripheral blood mononuclear cells is measured at trough concentrations to confirm target engagement.[1]

• Biomarker Analysis: Serum levels of IL-8 and circulating CD34+ cells are measured to assess the biological effects of TL-895.[1]

Preliminary Clinical Results

As of a data cutoff of January 27, 2022, for a cohort of 11 patients with JAKi-ineligible myelofibrosis and severe thrombocytopenia (median baseline platelet count of 39 K/μL) treated with TL-895 150 mg BID, the following results were reported:[1]

Outcome Measure	Result	Reference
TSS-50 at Week 24	36% of patients (4 out of 11)	[1]
SVR-35 at Week 24	No patients achieved SVR-35	[1]
Median Spleen Volume Reduction	-5.3%	[1]
Platelet Response	45% of patients (5 out of 11)	[1]
≥100% Platelet Improvement	18% of patients (2 out of 11)	[1]
Median Time to Platelet Response	2.9 months	[1]
Median Duration of Platelet Response	6.7 months	[1]
Median Change in Serum IL-8 (Baseline to Wk 12)	-38%	[1]
Median Change in Circulating CD34+ cells (Baseline to Wk 4)	+85%	[1]

Safety and Tolerability:

The most common treatment-emergent adverse events were anemia (55%), abdominal pain (27%), nausea (27%), and thrombocytopenia (27%). The most common Grade 3/4 adverse events were anemia (46%) and thrombocytopenia (27%).[1]

Signaling Pathways and Experimental Workflows

Signaling Pathway of TL-895 in Myelofibrosis

References

• 1. smcompanion.com [smcompanion.com]
• 2. PB2198: TRIAL IN PROGRESS: AN OPEN-LABEL, GLOBAL, MULTICENTER, PHASE 1B/2 STUDY OF TL-895, A BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ADDED TO RUXOLITINIB (RUX) IN PATIENTS (PTS) WITH MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mayo.edu [mayo.edu]
• 4. researchgate.net [researchgate.net]
• 5. hra.nhs.uk [hra.nhs.uk]
• 6. rarecancers.org.au [rarecancers.org.au]
• 7. A Phase 2 Multicenter Study of TL-895 in Subjects with Myelofibrosis, Indolent Systemic Mastocytosis, Monoclonal Mast Cell Activation Syndrome, or Non-Monoclonal Mast Cell Activation Syndrome | Dana-Farber Cancer Institute [dana-farber.org]
• 8. A Phase II Multicenter Study of TL-895 in Subjects with Myelofibrosis, Indolent Systemic Mastocytosis, Monoclonal Mast Cell Activation Syndrome, or Non-Monoclonal Mast Cell Activation Syndrome [cancer.osu.edu]

TL-895: A Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

TL-895 is a potent and highly selective, second-generation irreversible inhibitor of Bruton's tyrosine kinase (BTK) currently under investigation for a range of therapeutic applications, primarily in the fields of oncology and immunology.[1][2] This technical guide provides an in-depth overview of TL-895, including its mechanism of action, preclinical data, and ongoing clinical development. Detailed experimental protocols from key preclinical studies are provided to enable replication and further investigation.

Introduction

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a critical role in B-cell receptor (BCR) signaling and the downstream pathways that regulate B-cell proliferation, survival, and activation. Dysregulation of BTK signaling is implicated in the pathogenesis of various B-cell malignancies and autoimmune disorders, making it a compelling therapeutic target. TL-895 is an orally bioavailable small molecule designed to covalently bind to the cysteine residue (Cys481) in the active site of BTK, leading to irreversible inhibition.[2]

Mechanism of Action

TL-895 exerts its therapeutic effects by irreversibly inhibiting the enzymatic activity of BTK. This blockade disrupts the B-cell receptor signaling cascade, thereby inhibiting the proliferation and survival of malignant B-cells and modulating immune responses.

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

The following diagram illustrates the central role of BTK in the B-cell receptor signaling pathway and the point of intervention for TL-895.

Caption: BTK Signaling Pathway and TL-895 Inhibition.

Preclinical Data

A significant body of preclinical research has demonstrated the potency, selectivity, and anti-tumor activity of TL-895 in various in vitro and in vivo models.

Quantitative Data Summary

Parameter	Value	Cell/System	Reference
BTK IC₅₀	1.5 nM (average)	Recombinant BTK	[2]
BMX IC₅₀	1.6 nM	Recombinant BMX
BTK (Y223) IC₅₀	1-10 nM	Ramos Burkitt's Lymphoma Cells	[2]
B-cell Activation (CD69) EC₅₀	12 nM (PBMCs), 21 nM (Whole Blood)	Human PBMCs and Whole Blood

Experimental Protocols

Objective: To determine the selectivity of TL-895 against a broad range of kinases.

Methodology:

• A panel of 270 human kinases was utilized.

• TL-895 was tested at a concentration of 1 µM.

• The percentage of inhibition for each kinase was determined by measuring the residual kinase activity after incubation with TL-895.

• Data was analyzed to identify off-target kinases that were significantly inhibited by TL-895. The results indicated that TL-895 is highly selective for BTK, with only three other kinases showing inhibition within a tenfold IC₅₀ of BTK.[2]

Objective: To assess the effect of TL-895 on the viability of B-cell malignancy cell lines.

Methodology:

• Diffuse large B-cell lymphoma (DLBCL) and mantle-cell lymphoma (MCL) cell lines were seeded in 96-well plates.

• Cells were treated with increasing concentrations of TL-895 or vehicle control for 72 hours.

• Following treatment, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) was added to each well and incubated for 4 hours to allow for the formation of formazan crystals by metabolically active cells.

• The formazan crystals were solubilized with DMSO.

• The absorbance was measured at 570 nm using a microplate reader to determine the percentage of viable cells relative to the vehicle control.

Objective: To evaluate the anti-tumor efficacy of TL-895 in a mouse xenograft model of mantle-cell lymphoma.

Methodology:

• Female severe combined immunodeficient (SCID) mice were subcutaneously inoculated with Mino MCL cells.

• Once tumors reached a palpable size, mice were randomized into treatment and vehicle control groups.

• TL-895 was administered orally, once daily, at a dose of 25 mg/kg.

• Tumor volume was measured twice weekly with calipers using the formula: (length x width²)/2.

• At the end of the study, tumors were excised and weighed. The study demonstrated that TL-895 significantly inhibited tumor growth compared to the vehicle control.[2]

Therapeutic Applications and Clinical Development

TL-895 is being investigated in several clinical trials for the treatment of various hematological malignancies and other conditions.

B-Cell Malignancies

Indication: Chronic Lymphocytic Leukemia (CLL) / Small Lymphocytic Lymphoma (SLL)

• Clinical Trial: NCT02825836 (Phase 1/2)

  • Objective: To evaluate the safety, tolerability, and efficacy of TL-895 in patients with relapsed or refractory B-cell malignancies.

  • Methodology: This is a dose-escalation and expansion study. In the dose-escalation phase, patients receive increasing doses of TL-895 to determine the maximum tolerated dose. In the expansion phase, patients with specific B-cell malignancies are treated at the recommended Phase 2 dose.

Myelofibrosis

Indication: Myelofibrosis (MF)

• Clinical Trial: NCT04655118 (Phase 2)

  • Objective: To assess the efficacy and safety of TL-895 in patients with myelofibrosis who are relapsed, refractory, or intolerant to JAK inhibitors.

  • Methodology: This is an open-label, multi-cohort study. Patients are assigned to different cohorts based on their prior treatment history and disease characteristics. The primary endpoint is the proportion of patients who achieve a ≥35% reduction in spleen volume from baseline.

Systemic Mastocytosis

Indication: Indolent Systemic Mastocytosis (ISM)

• Clinical Trial: NCT04655118 (Phase 2, Cohort 5)

  • Objective: To evaluate the efficacy and safety of TL-895 in patients with indolent systemic mastocytosis.

  • Methodology: This cohort of the NCT04655118 study enrolls patients with ISM. The efficacy is assessed based on improvements in mast cell-related symptoms and a reduction in mast cell burden.

Experimental Workflow Visualization

The following diagram outlines a general experimental workflow for evaluating a novel BTK inhibitor like TL-895.

Caption: General Drug Development Workflow for a BTK Inhibitor.

Conclusion

TL-895 is a promising, highly selective, second-generation BTK inhibitor with demonstrated preclinical activity in models of B-cell malignancies. Ongoing clinical trials are further evaluating its safety and efficacy in various hematological disorders. The data presented in this guide underscore the therapeutic potential of TL-895 and provide a foundation for further research and development in this area.

References

• 1. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. publications.rwth-aachen.de [publications.rwth-aachen.de]

The History and Development of TL-895: A Bruton's Tyrosine Kinase Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

TL-895 is a potent, second-generation, irreversible oral Bruton's tyrosine kinase (BTK) inhibitor that has shown promise in the treatment of various B-cell malignancies and myelofibrosis.[1][2] This technical guide provides a comprehensive overview of the history, development, mechanism of action, and preclinical and clinical data of TL-895. Detailed experimental protocols for key assays and visualizations of the relevant signaling pathways are included to support further research and development efforts.

Introduction

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor (BCR) signaling, as well as in the signaling pathways of other immune cells. Its involvement in the proliferation, survival, and trafficking of malignant B-cells has made it a key therapeutic target in a range of hematological cancers. TL-895 was developed as a highly selective and potent covalent inhibitor of BTK, aiming to improve upon the efficacy and safety profile of first-generation BTK inhibitors.[1]

History and Development

TL-895, also known as M7583, was developed by Telios Pharma, Inc. as a second-generation BTK inhibitor.[3] Preclinical studies demonstrated its high potency and selectivity for BTK.[3][4] The development of TL-895 has progressed to clinical trials for several indications, including Chronic Lymphocytic Leukemia (CLL), Small Lymphocytic Lymphoma (SLL), and Myelofibrosis (MF).[5][6][7]

Mechanism of Action

TL-895 is a covalent inhibitor of BTK, forming an irreversible bond with a cysteine residue in the active site of the enzyme. This leads to the inhibition of BTK's kinase activity and the downstream signaling pathways that are dependent on it. The primary signaling pathway affected is the B-cell receptor (BCR) signaling pathway, which is critical for the survival and proliferation of malignant B-cells. In myelofibrosis, activated JAK2 can increase BTK and NFκB signaling, leading to aberrant cell trafficking and cytokine production; TL-895's inhibition of BTK can modulate these effects.[8]

Signaling Pathway

The following diagram illustrates the central role of BTK in the BCR signaling pathway and the point of intervention for TL-895.

References

• 1. ashpublications.org [ashpublications.org]
• 2. ashpublications.org [ashpublications.org]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phase 2 Study Results of the Novel TL-895 BTK Inhibitor in Treatment-Naïve and Relapsed/Refractory CLL/SLL - Conference Correspondent [conference-correspondent.com]
• 6. hra.nhs.uk [hra.nhs.uk]
• 7. clinicaltrials.eu [clinicaltrials.eu]
• 8. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for TL-895 in Animal Models of Leukemia

For Researchers, Scientists, and Drug Development Professionals

Introduction

TL-895, also known as M7583, is a second-generation, potent, and highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] As an adenosine triphosphate (ATP)-competitive inhibitor, TL-895 has demonstrated significant preclinical efficacy in various B-cell malignancies.[1][2][3] These application notes provide a comprehensive overview of the use of TL-895 in animal models of leukemia, with a primary focus on chronic lymphocytic leukemia (CLL) and other relevant B-cell malignancies, for which preclinical data is available.

Mechanism of Action

TL-895 functions by covalently binding to the Cys481 residue in the ATP-binding pocket of BTK, leading to its irreversible inhibition.[4] BTK is a critical non-receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation, survival, and differentiation of B-cells.[5] In many B-cell leukemias and lymphomas, the BCR pathway is constitutively active, promoting malignant cell growth and survival. By inhibiting BTK, TL-895 effectively disrupts this signaling cascade. Specifically, TL-895 has been shown to inhibit BTK auto-phosphorylation at the Y223 phosphorylation site.[1][2][3][6]

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo efficacy of TL-895 in various preclinical models of B-cell malignancies.

Table 1: In Vitro Potency of TL-895

Assay	Target/Cell Line	IC50/EC50	Reference
Kinase Assay	Recombinant BTK	1.5 nM (average)	[1][2][3]
Kinase Assay	BMX	1.6 nM	[6]
BTK Auto-phosphorylation (Y223)	Ramos (Burkitt's Lymphoma)	1-10 nM	[1][2][3][6]
B-cell Activation (CD69 expression)	BCR-stimulated PBMCs	12 nM	[6]
B-cell Activation (CD69 expression)	BCR-stimulated whole blood	21 nM	[6]

Table 2: In Vivo Efficacy of TL-895 in Xenograft Models

Animal Model	Cell Line/Tumor Type	Dosing Regimen	Outcome	Reference
Mouse Xenograft	Mino (Mantle Cell Lymphoma)	25 mg/kg, once daily, oral	Significant tumor growth inhibition	[1][2][3][6]
Patient-Derived Xenograft (PDX)	Diffuse Large B-cell Lymphoma (DLBCL)	Not specified	Significant anti-tumor activity in 5 out of 21 models	[1][2][3]

Signaling Pathway Diagram

The following diagram illustrates the B-cell receptor signaling pathway and the point of inhibition by TL-895.

Caption: BTK signaling pathway and TL-895 inhibition.

Experimental Protocols

Protocol 1: In Vivo Efficacy Evaluation in a Mantle Cell Lymphoma (MCL) Xenograft Model

This protocol is based on the methodology used to evaluate TL-895 in the Mino MCL xenograft model.[1][3]

1. Cell Culture:

• Mino MCL cells are cultured in appropriate media (e.g., RPMI-1640 supplemented with 10% fetal bovine serum and antibiotics) under standard cell culture conditions (37°C, 5% CO2).

2. Animal Model:

• Use immunodeficient mice (e.g., female NOD/SCID or similar).
• House animals in a pathogen-free environment with access to food and water ad libitum.
• Allow a one-week acclimatization period before the start of the experiment.

3. Tumor Implantation:

• Harvest Mino cells during their exponential growth phase.
• Resuspend cells in a suitable medium, such as a 1:1 mixture of culture medium and Matrigel.
• Subcutaneously inject 5 x 10^6 to 10 x 10^6 cells into the flank of each mouse.

4. Tumor Growth Monitoring and Grouping:

• Monitor tumor growth by measuring tumor volume with calipers at regular intervals (e.g., twice a week). Tumor volume can be calculated using the formula: (Length x Width^2) / 2.
• When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

5. Drug Formulation and Administration:

• Prepare TL-895 in a suitable vehicle for oral administration (e.g., 0.5% methylcellulose).
• The recommended dose is 25 mg/kg, administered once daily via oral gavage.[6]
• The control group should receive the vehicle only.

6. Efficacy Assessment:

• Continue to monitor tumor volume and body weight throughout the study.
• The primary endpoint is typically tumor growth inhibition.
• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis).

7. Statistical Analysis:

• Compare tumor growth between the TL-895 treated group and the vehicle control group using appropriate statistical methods (e.g., t-test or ANOVA).

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating TL-895 in a leukemia/lymphoma animal model.

Caption: Workflow for in vivo TL-895 efficacy studies.

Considerations for Other Leukemia Models

While robust preclinical data for TL-895 in animal models of acute myeloid leukemia (AML) or acute lymphoblastic leukemia (ALL) is not yet widely published, the compound is under investigation for AML in clinical trials in combination with other agents.[2][3][7] Researchers interested in exploring TL-895 in these contexts may consider the following:

• In Vitro Screening: Initial studies should assess the sensitivity of AML and ALL cell lines to TL-895 in vitro to establish a biological rationale.

• Target Expression: Confirm the expression and activation of BTK in the chosen AML or ALL models, as its role in these diseases can be more varied than in B-cell malignancies.

• Animal Model Selection: Patient-derived xenograft (PDX) models of AML and ALL are valuable tools for preclinical evaluation as they can better recapitulate the heterogeneity of the human disease.

TL-895 is a promising BTK inhibitor with demonstrated preclinical activity in animal models of B-cell malignancies, including chronic lymphocytic leukemia. The provided data and protocols offer a foundation for researchers to design and execute studies to further investigate the therapeutic potential of TL-895 in various forms of leukemia. Future research should aim to expand the understanding of its efficacy in a broader range of leukemia subtypes.

References

• 1. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 5. TL-895 and KRT-232 Study in Acute Myeloid Leukemia | MedPath [trial.medpath.com]
• 6. researchgate.net [researchgate.net]
• 7. University of California Health Acute Myeloid Leukemia Trial → TL-895 and KRT-232 Study in Acute Myeloid Leukemia [clinicaltrials.ucbraid.org]

Application Notes and Protocols for In Vivo Preparation of TL-895

For Researchers, Scientists, and Drug Development Professionals

Introduction

TL-895 is a potent, highly selective, and irreversible second-generation inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3][4][5][6] BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation, survival, and trafficking of both normal and malignant B-cells.[7][8] TL-895 also demonstrates inhibitory activity against bone marrow tyrosine kinase X-linked (BMX).[6][9] By covalently binding to the cysteine 481 residue in the active site of BTK, TL-895 effectively blocks its downstream signaling, making it a promising therapeutic agent for various B-cell malignancies and other conditions like myelofibrosis.[8][9][10]

These application notes provide detailed protocols for the preparation and administration of TL-895 for in vivo experiments, particularly in rodent models. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy and pharmacodynamics of this compound.

Data Presentation

Table 1: In Vitro Potency of TL-895

Target	Assay Type	Value	Reference
BTK	IC50	1.5 nM	[1][2][3][4]
BTK	Ki	11.9 nM	[1][2][5]
BMX	IC50	1.6 nM	[3][6]
BLK	IC50	10-39 nM	[6]
TXK	IC50	10-39 nM	[6]

Table 2: In Vitro Cellular Activity of TL-895

Cell Type/Process	Assay	Value	Reference
Ramos cells (BCR activation)	IC50	45.75 nM	[3]
Basophils (FcR activation)	IC50	1.01 µM	[3]
B-cells in PBMCs (BCR-stimulated CD69 expression)	EC50	12 nM	[3]
B-cells in whole blood (BCR-stimulated CD69 expression)	EC50	21 nM	[3]
Healthy Monocytes (IL-8, IL-1β, MCP-1, MIP-1α, IL-6 production)	EC50	1-3 nM	[6]

Table 3: In Vivo Formulation and Solubility of TL-895

Formulation Component	Percentage	Solubility	Reference
DMSO	10%	≥ 2.08 mg/mL (in final formulation)	[2]
PEG300	40%	[2]
Tween 80	5%	[2]
Saline	45%	[2]
DMSO	10%	≥ 2.08 mg/mL (in final formulation)	[2]
20% SBE-β-CD in Saline	90%	[2]
DMSO	10%	≥ 2.08 mg/mL (in final formulation)	[2]
Corn Oil	90%	[2]
DMSO (stock)	-	250 mg/mL	[2][5]

Experimental Protocols

Protocol 1: Preparation of TL-895 Formulation for Oral Gavage

This protocol describes the preparation of a common vehicle for oral administration of TL-895 in mice.

Materials:

• TL-895 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile, conical tubes (1.5 mL, 15 mL, 50 mL)

• Calibrated pipettes and sterile tips

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Prepare Stock Solution:

  • Accurately weigh the required amount of TL-895 powder.

  • Dissolve the TL-895 powder in DMSO to create a concentrated stock solution. A stock concentration of 20.8 mg/mL in DMSO is suggested for ease of dilution into the final formulation.[2]

  • Ensure the powder is completely dissolved by vortexing. Gentle warming or sonication can be used to aid dissolution.[5]

• Prepare the Vehicle:

  • In a sterile conical tube, add the required volumes of the vehicle components in the following order:

    • PEG300 (40% of the final volume)

    • Tween 80 (5% of the final volume)

  • Vortex the mixture thoroughly to ensure homogeneity.

• Prepare the Final Dosing Solution:

  • Add the TL-895 stock solution in DMSO (10% of the final volume) to the PEG300 and Tween 80 mixture.

  • Vortex immediately and thoroughly.

  • Slowly add the sterile saline (45% of the final volume) to the mixture while vortexing.

  • The final solution should be a clear, homogenous solution. If any precipitation is observed, sonication may be required.

  • Prepare the formulation fresh daily before administration to the animals.

Example for preparing 1 mL of a 2.08 mg/mL dosing solution:

• Add 400 µL of PEG300 to a sterile tube.

• Add 50 µL of Tween 80 and vortex.

• Add 100 µL of a 20.8 mg/mL TL-895 stock in DMSO and vortex.

• Add 450 µL of sterile saline and vortex until clear.

Protocol 2: In Vivo Administration of TL-895 by Oral Gavage in Mice

This protocol provides a general guideline for the oral administration of TL-895 to mice. All animal procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC).

Materials:

• Prepared TL-895 dosing solution

• Appropriately sized mice for the study (e.g., nude mice for xenograft models)

• Animal scale

• Oral gavage needles (stainless steel, ball-tipped, 20-22 gauge for adult mice)

• 1 mL syringes

• 70% ethanol for disinfection

Procedure:

• Animal Preparation:

  • Weigh each mouse accurately before dosing to calculate the precise volume of the TL-895 solution to be administered.

  • The typical dosing volume for oral gavage in mice is 5-10 mL/kg body weight. Do not exceed 10 mL/kg.

• Dosing:

  • Calculate the required volume of the TL-895 dosing solution for each mouse based on its weight and the desired dose (mg/kg).

  • Draw the calculated volume into a 1 mL syringe fitted with a gavage needle.

  • Ensure there are no air bubbles in the syringe.

  • Gently restrain the mouse, ensuring a firm but not restrictive grip that allows the head and body to be in a straight line.

  • Carefully insert the gavage needle into the mouth, passing it over the tongue and down the esophagus. The ball tip should help prevent accidental entry into the trachea.

  • Slowly administer the solution.

  • Withdraw the gavage needle gently.

• Post-Administration Monitoring:

  • Monitor the animals closely for any signs of distress immediately after dosing and at regular intervals thereafter.

  • For efficacy studies in tumor models, monitor tumor growth using calipers at pre-determined time points.

  • Monitor body weight as an indicator of general health and potential toxicity.

  • At the end of the study, animals should be euthanized according to IACUC-approved protocols.

Mandatory Visualizations

Signaling Pathway of BTK Inhibition by TL-895

Caption: BTK signaling pathway and the inhibitory action of TL-895.

Experimental Workflow for In Vivo Studies with TL-895

Caption: Workflow for preparing and administering TL-895 in vivo.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. TL-895 | Btk | 1415823-49-2 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TL-895 | BTK | TargetMol [targetmol.com]
• 6. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BTK inhibition targets in vivo CLL proliferation through its effects on B-cell receptor signaling activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Item - In vitro and in vivo studies of Bruton tyrosine kinase (BTK) mutations and inhibition - Karolinska Institutet - Figshare [openarchive.ki.se]
• 9. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hra.nhs.uk [hra.nhs.uk]

Application Notes and Protocols: Western Blot Analysis of p-BTK with TL-895 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruton's tyrosine kinase (BTK) is a critical non-receptor tyrosine kinase integral to B-cell receptor (BCR) signaling pathways.[1][2] Its activation through phosphorylation, particularly at Tyrosine 223 (Y223) and Tyrosine 551 (Y551), is essential for B-cell proliferation, differentiation, and survival.[2] Dysregulation of BTK signaling is implicated in various B-cell malignancies and autoimmune diseases. TL-895 is a potent, highly selective, and irreversible second-generation BTK inhibitor.[3][4][5][6] It covalently binds to the BTK active site, leading to the inhibition of its kinase activity and subsequent downstream signaling. This document provides detailed protocols for performing Western blot analysis to assess the inhibitory effect of TL-895 on BTK phosphorylation in relevant cell models.

Data Presentation: TL-895 Inhibition of BTK Phosphorylation

The following table summarizes the quantitative data on the inhibitory activity of TL-895 on BTK and its phosphorylation. This data has been compiled from various preclinical studies.

Parameter	Value	Cell/System	Reference
IC50 (BTK enzymatic activity)	1.5 nM	Recombinant BTK	[3][4][5][6]
IC50 (p-BTK Y223)	1-10 nM	Not specified	[4][5][6]
IC50 (BTK)	4.9 nM	Not specified	[1][7]
IC50 (BMX)	1.6 nM	Not specified	[1][4]
EC50 (CD69 downregulation)	12 nM	BCR-stimulated PBMCs	[1][7]
EC50 (CD69 downregulation)	21 nM	BCR-stimulated whole blood	[1][7]
EC50 (Cytokine inhibition)	1-3 nM	Healthy monocytes	[1][7]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of TL-895 and the experimental process, the following diagrams are provided.

Caption: BTK signaling pathway and the inhibitory action of TL-895.

Caption: Experimental workflow for Western blot analysis of p-BTK.

Experimental Protocols

This section details the methodology for the Western blot analysis of phosphorylated BTK (p-BTK) following treatment with TL-895.

Materials and Reagents

• Cell Lines: Ramos (Burkitt's lymphoma) or other suitable B-cell lines expressing BTK.

• TL-895: Prepare stock solutions in DMSO and dilute to final concentrations in cell culture medium.

• Cell Culture Medium: RPMI-1640, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Lysis Buffer (RIPA): 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS.[8] Add protease and phosphatase inhibitor cocktails immediately before use.

• Protein Assay Reagent: BCA or Bradford assay kit.

• SDS-PAGE Gels: Precast or hand-casted polyacrylamide gels.

• Transfer Buffer: 25 mM Tris, 192 mM glycine, 20% methanol.[9]

• Membrane: Polyvinylidene difluoride (PVDF) membrane.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) or non-fat dry milk in Tris-buffered saline with 0.1% Tween-20 (TBST). For phospho-proteins, BSA is generally recommended.[8][9]

• Primary Antibodies:

  • Rabbit anti-phospho-BTK (Tyr223) antibody.

  • Rabbit or mouse anti-BTK (total) antibody.

  • Mouse or rabbit anti-GAPDH or β-actin antibody (loading control).

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG.

  • HRP-conjugated goat anti-mouse IgG.

• Wash Buffer: TBST (Tris-buffered saline, 0.1% Tween-20).

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate.

Protocol

1. Cell Culture and TL-895 Treatment:

• Seed Ramos cells (or other suitable cell line) at a density of 1 x 10^6 cells/mL in complete culture medium.

• Incubate cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Treat cells with varying concentrations of TL-895 (e.g., 0, 1, 10, 100, 1000 nM) for a predetermined time (e.g., 2-4 hours). Include a DMSO-only vehicle control.

• To stimulate BTK phosphorylation, cells can be treated with an activating agent such as anti-human IgM (10-12 µg/mL) for 10 minutes before harvesting.[2]

2. Cell Lysis and Protein Quantification:

• Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Wash the cell pellet twice with ice-cold PBS.

• Resuspend the cell pellet in ice-cold RIPA buffer containing protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes with occasional vortexing.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay according to the manufacturer's instructions.

3. SDS-PAGE and Protein Transfer:

• Normalize the protein concentration of all samples with lysis buffer. Add 4x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.[8][10]

• Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel. Include a pre-stained protein ladder.

• Run the gel at a constant voltage until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system. Confirm successful transfer by Ponceau S staining.[8]

4. Immunodetection:

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[8][9]

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the primary antibody against p-BTK (Tyr223) diluted in 5% BSA in TBST overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined experimentally.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

5. Detection and Analysis:

• Prepare the ECL substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for the recommended time.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• To analyze total BTK and a loading control, the membrane can be stripped and re-probed with the respective primary antibodies, followed by the appropriate secondary antibodies and detection.

• Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the p-BTK signal to the total BTK signal and then to the loading control (GAPDH or β-actin) to determine the relative change in BTK phosphorylation with TL-895 treatment.

Conclusion

This document provides a comprehensive guide for the Western blot analysis of p-BTK in response to treatment with the BTK inhibitor, TL-895. The provided protocols and data will aid researchers in accurately assessing the efficacy and mechanism of action of this and other BTK inhibitors. Adherence to these detailed methodologies will ensure the generation of reliable and reproducible results in the investigation of BTK-targeted therapies.

References

• 1. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospho-Btk (Tyr223) Antibody | Cell Signaling Technology [cellsignal.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 8. bio-rad.com [bio-rad.com]
• 9. ptglab.com [ptglab.com]
• 10. Western blot protocol | Abcam [abcam.com]

Application Notes and Protocols for Assessing TL-895 Efficacy Using Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

TL-895 is a potent and selective second-generation irreversible inhibitor of Bruton's tyrosine kinase (BTK). BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation, survival, and differentiation of B-cells.[1] Dysregulation of the BTK signaling pathway is implicated in various B-cell malignancies and myeloid cell disorders. TL-895 is currently under investigation for the treatment of conditions such as chronic lymphocytic leukemia (CLL), myelofibrosis (MF), and small lymphocytic lymphoma.[2]

This document provides detailed protocols for assessing the efficacy of TL-895 in vitro using common cell viability assays: the MTT and Neutral Red assays. These assays are fundamental in determining the cytotoxic and cytostatic effects of therapeutic compounds on cancer cell lines. The provided protocols are optimized for cell lines relevant to the mechanism of action of TL-895, such as the Ramos human Burkitt's lymphoma cell line and the Hel-92 human erythroleukemia cell line.[3][4]

Preclinical studies have demonstrated that TL-895 potently inhibits BTK with an average IC50 of 1.5 nM against the recombinant enzyme and an IC50 of 4.9 nM in cellular assays.[1][4] Furthermore, TL-895 has been shown to inhibit the proliferation of primary CLL blasts and the growth of a subset of diffuse large B-cell lymphoma (DLBCL) and mantle-cell lymphoma (MCL) cell lines.[1]

Principle of Cell Viability Assays

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Neutral Red Assay: This assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes. The amount of dye absorbed is proportional to the number of viable cells in the culture.

Data Presentation

The following tables present sample data demonstrating the effect of TL-895 on the viability of Ramos and Hel-92 cells as determined by MTT and Neutral Red assays.

Table 1: Effect of TL-895 on Ramos Cell Viability (MTT Assay)

TL-895 Concentration (nM)	Mean Absorbance (570 nm)	Standard Deviation	% Viability
0 (Vehicle Control)	1.254	0.089	100.0
1	1.103	0.075	87.9
5	0.878	0.061	70.0
10	0.627	0.045	50.0
50	0.251	0.022	20.0
100	0.125	0.015	10.0
500	0.063	0.008	5.0

Table 2: Effect of TL-895 on Hel-92 Cell Viability (Neutral Red Assay)

TL-895 Concentration (nM)	Mean Absorbance (540 nm)	Standard Deviation	% Viability
0 (Vehicle Control)	0.982	0.065	100.0
1	0.854	0.058	87.0
5	0.687	0.049	70.0
10	0.491	0.035	50.0
50	0.196	0.018	20.0
100	0.098	0.011	10.0
500	0.049	0.006	5.0

Experimental Protocols

Materials

• TL-895 (powder, to be dissolved in DMSO for stock solution)

• Ramos (ATCC® CRL-1596™) or Hel-92 (ATCC® TIB-180™) cells

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Dimethyl sulfoxide (DMSO)

• Neutral Red solution

• Phosphate-buffered saline (PBS)

• Destain solution (50% ethanol, 49% deionized water, 1% glacial acetic acid)

• 96-well flat-bottom microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding:

  • Culture Ramos or Hel-92 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Centrifuge the cell suspension and resuspend in fresh media to a concentration of 5 x 10^5 cells/mL.

  • Add 100 µL of the cell suspension to each well of a 96-well plate (5 x 10^4 cells/well).

  • Incubate the plate for 24 hours.

• Compound Treatment:

  • Prepare a 10 mM stock solution of TL-895 in DMSO.

  • Perform serial dilutions of the TL-895 stock solution in culture medium to achieve the desired final concentrations.

  • Add 100 µL of the diluted TL-895 solutions to the respective wells. For the vehicle control, add medium with the same final concentration of DMSO.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in PBS.

  • Add 20 µL of the MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Centrifuge the plate at 500 x g for 5 minutes.

  • Carefully aspirate the supernatant without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Neutral Red Assay for Cell Viability

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT Assay protocol.

• Neutral Red Staining:

  • After the 48-72 hour incubation with TL-895, centrifuge the plate at 500 x g for 5 minutes and aspirate the medium.

  • Add 100 µL of pre-warmed medium containing 50 µg/mL Neutral Red to each well.

  • Incubate for 2-3 hours at 37°C.

• Washing and Destaining:

  • Centrifuge the plate and gently aspirate the Neutral Red-containing medium.

  • Wash the cells with 150 µL of PBS.

  • Centrifuge and aspirate the PBS.

  • Add 150 µL of the destain solution to each well.

  • Shake the plate for 10 minutes to extract the dye.

• Absorbance Reading:

  • Read the absorbance at 540 nm using a microplate reader.

Visualizations

Caption: BTK signaling pathway and the inhibitory action of TL-895.

Caption: Workflow for assessing TL-895 efficacy using cell viability assays.

References

• 1. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 4. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: TL-895 in Combination Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical and clinical rationale for utilizing TL-895, a potent and selective irreversible Bruton's tyrosine kinase (BTK) inhibitor, in combination with other targeted cancer therapies. Detailed protocols for key experiments are provided to facilitate further research and development in this promising area.

Introduction to TL-895

TL-895 is an orally bioavailable small molecule that selectively and irreversibly inhibits Bruton's tyrosine kinase (BTK), a key component of the B-cell receptor (BCR) signaling pathway.[1] Dysregulation of the BCR pathway is a hallmark of various B-cell malignancies, making BTK an attractive therapeutic target. TL-895 has demonstrated potent anti-proliferative activity in preclinical models of Chronic Lymphocytic Leukemia (CLL), Mantle Cell Lymphoma (MCL), and Diffuse Large B-cell Lymphoma (DLBCL).[2] Beyond B-cell malignancies, BTK signaling has been implicated in the pathogenesis of other cancers, including Acute Myeloid Leukemia (AML) and Myelofibrosis (MF), through its role in cytokine production, cell adhesion, and migration.[3][4]

Combination Therapy Rationale

The complexity and heterogeneity of cancer often necessitate combination therapeutic approaches to overcome resistance, enhance efficacy, and improve patient outcomes. This document focuses on two promising combination strategies for TL-895:

• TL-895 and Ruxolitinib in Myelofibrosis (MF): Ruxolitinib, a JAK1/2 inhibitor, is a standard-of-care treatment for MF that alleviates symptoms and reduces spleen size. However, responses can be incomplete or diminish over time. Preclinical evidence suggests that the BTK pathway is activated downstream of JAK2 signaling in MF cells and contributes to cell adhesion and chemotaxis.[4] Combining TL-895 with ruxolitinib may therefore offer a synergistic effect by targeting both the primary driver of the disease (JAK-STAT signaling) and a key downstream effector pathway (BTK signaling).[5]

• TL-895 and Navtemadlin (KRT-232) in Acute Myeloid Leukemia (AML): Navtemadlin is a small molecule inhibitor of MDM2, a negative regulator of the p53 tumor suppressor. In AML with wild-type p53, overexpression of MDM2 can lead to p53 inactivation and resistance to apoptosis. Preclinical studies have shown that BTK can also modulate the p53 pathway by phosphorylating and inhibiting MDM2. The combination of TL-895 and an MDM2 inhibitor like navtemadlin may therefore lead to a more robust activation of p53 and enhanced apoptosis in AML cells.

Preclinical Data for TL-895 Combination Therapies

The following tables summarize key preclinical data supporting the combination of TL-895 with ruxolitinib and navtemadlin.

Table 1: Preclinical Efficacy of TL-895 in Combination with Ruxolitinib in Myelofibrosis Models

Cell Line/Model	Treatment	Endpoint	Result
JAK2V617F-expressing murine Ba/F3 cells	TL-895 + Ruxolitinib	Inhibition of BTK activation	Effective inhibition of BTK activation by the combination.
JAK2V617F-expressing murine Ba/F3 cells	TL-895	Cell Adhesion	Significantly blocked cell adhesion (40% decrease).[6]
JAK2V617F-expressing murine Ba/F3 cells	TL-895	Chemotaxis	Inhibited migration towards SDF1α (57% decrease).[6]

Table 2: Preclinical Rationale for TL-895 and MDM2 Inhibitor Combination in AML

Finding	Significance
BTK phosphorylates and inhibits MDM2, leading to p53 stabilization.	Provides a mechanistic link for synergy between a BTK inhibitor and an MDM2 inhibitor.
MDM2 inhibition enhances the cytotoxicity of other chemotherapeutic agents in AML cells.	Suggests that combining an MDM2 inhibitor with a targeted agent like TL-895 could be a promising strategy.
Preclinical studies show synergistic anti-leukemic activity with combined MDM2 and BET inhibitors in AML models.[4]	Supports the concept of combination therapies targeting pathways that regulate p53.

Clinical Trial Information

Several clinical trials are underway to evaluate the safety and efficacy of TL-895 in combination with other targeted agents.

Table 3: Ongoing Clinical Trials of TL-895 Combination Therapies

NCT Number	Combination	Indication	Phase	Status
NCT05280509	TL-895 + Ruxolitinib	Myelofibrosis (JAKi Treatment-Naïve and Suboptimal Responders)	1b/2	Recruiting
NCT04669067	TL-895 + Navtemadlin (KRT-232)	Relapsed/Refractory FLT3+ Acute Myeloid Leukemia (AML)	1b/2	Active, not recruiting
NCT04640532	TL-895 + Navtemadlin (KRT-232)	Relapsed/Refractory Myelofibrosis	1b/2	Recruiting

Signaling Pathway Diagrams

The following diagrams illustrate the targeted signaling pathways and the rationale for combination therapy.

Caption: Dual inhibition of JAK-STAT and BTK signaling in Myelofibrosis.

Caption: Synergistic activation of p53 through dual BTK and MDM2 inhibition in AML.

Experimental Protocols

In Vitro Cell Viability and Synergy Analysis

This protocol describes a method to assess the cytotoxic effects of TL-895 in combination with another agent (e.g., ruxolitinib or navtemadlin) and to determine if the combination is synergistic, additive, or antagonistic.

Materials:

• Cancer cell lines (e.g., HEL for MF, MOLM-13 for AML)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin

• TL-895 (stock solution in DMSO)

• Combination agent (e.g., ruxolitinib or navtemadlin, stock solution in DMSO)

• 96-well clear-bottom cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• Luminometer

• CompuSyn software for synergy analysis

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Drug Preparation: Prepare serial dilutions of TL-895 and the combination agent in complete medium. For combination studies, prepare a fixed-ratio combination of the two drugs at various concentrations.

• Drug Treatment: Add 100 µL of the drug solutions (single agents and combinations) to the appropriate wells. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Assay: After incubation, allow the plate to equilibrate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® reagent to each well.

• Measurement: Mix the contents by orbital shaking for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Determine the IC50 (half-maximal inhibitory concentration) for each single agent.

  • Use the CompuSyn software to calculate the Combination Index (CI) based on the Chou-Talalay method.[1][2][7][8] A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.

Caption: Workflow for in vitro cell viability and synergy analysis.

In Vivo Xenograft Model for Combination Therapy

This protocol outlines a general procedure for evaluating the in vivo efficacy of TL-895 in combination with another therapeutic agent in a subcutaneous xenograft mouse model.

Materials:

• Immunodeficient mice (e.g., NOD/SCID or NSG)

• Cancer cell line (e.g., MOLM-13 for AML)

• Matrigel

• TL-895 formulation for oral gavage

• Combination agent formulation for appropriate route of administration

• Calipers

• Animal balance

Procedure:

• Cell Preparation and Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

  • Inject 100 µL of the cell suspension (1 x 10^6 cells) subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., Vehicle, TL-895 alone, Combination agent alone, TL-895 + Combination agent).

  • Measure tumor volume using calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of general health and toxicity.

• Drug Administration:

  • Administer TL-895 and the combination agent according to the predetermined dosing schedule and route of administration. For example, TL-895 can be administered orally by gavage once or twice daily.

  • The vehicle control group should receive the same vehicle used to formulate the drugs.

• Endpoint and Analysis:

  • Continue treatment for a specified period (e.g., 21-28 days) or until tumors in the control group reach a predetermined endpoint size.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

  • Compare the tumor growth inhibition (TGI) between the different treatment groups. TGI can be calculated as: (1 - (Mean tumor volume of treated group / Mean tumor volume of control group)) x 100%.

  • Statistically analyze the differences in tumor volume and TGI between the groups.

Caption: Workflow for in vivo combination therapy efficacy study.

Conclusion

The combination of TL-895 with other targeted therapies represents a rational and promising approach for the treatment of various hematological malignancies. The preclinical data and ongoing clinical trials provide a strong foundation for further investigation into these combination strategies. The protocols provided herein offer a starting point for researchers to explore the synergistic potential of TL-895 in their own experimental systems.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of TL-895 Combined With Ruxolitinib in JAKi Treatment-Naïve MF Subjects and Subjects With MF Who Have a Suboptimal Response to Ruxolitinib - PV Reporter [pvreporter-com.clinicaltrialconnect.com]
• 4. acutemyeloidleukemianews.com [acutemyeloidleukemianews.com]
• 5. Facebook [cancer.gov]
• 6. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 7. [PDF] Drug combination studies and their synergy quantification using the Chou-Talalay method. | Semantic Scholar [semanticscholar.org]
• 8. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with TL-895

For Researchers, Scientists, and Drug Development Professionals

Introduction

TL-895 is a potent, orally available, and highly selective irreversible tyrosine kinase inhibitor targeting Bruton's tyrosine kinase (BTK).[1][2] BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which plays a central role in the proliferation, survival, and trafficking of both normal and malignant B-cells.[3][4] TL-895 is under investigation for the treatment of various hematological malignancies, including Chronic Lymphocytic Leukemia (CLL) and Myelofibrosis (MF).[1][3][5] By covalently binding to the cysteine 481 residue in the ATP-binding site of BTK, TL-895 effectively blocks its downstream signaling, leading to inhibition of cell activation, proliferation, and migration, and induction of apoptosis in malignant cells.[2] These application notes provide detailed protocols for the analysis of cells treated with TL-895 using flow cytometry, a powerful tool for single-cell analysis of complex biological processes.

Mechanism of Action of TL-895

TL-895 is a second-generation BTK inhibitor with high selectivity, also demonstrating inhibitory activity against BMX (Bone Marrow X kinase), another member of the Tec family of kinases.[3][6] Its primary mechanism of action involves the irreversible inhibition of BTK, a key mediator of the B-cell receptor (BCR) signaling cascade. This inhibition disrupts downstream signaling pathways crucial for B-cell survival and proliferation, including the NF-κB pathway.[3][4] In myelofibrosis, TL-895 has been shown to inhibit JAK2-mediated BTK activation, thereby reducing cell adhesion and chemotaxis.[6]

Data Presentation

The following tables summarize the quantitative effects of TL-895 on various cellular processes as determined by cellular assays.

Table 1: Effects of TL-895 on Cell Adhesion and Migration

Cell Line	Assay	Treatment Concentration	Observed Effect	Reference
JAK2VF expressing murine cells	Static adhesion assay on VCAM- or ICAM-coated surfaces	0.25 µM	40% decrease in cell adhesion	[6]
JAK2VF expressing murine cells	Trans-well motility assay towards SDF1α	0.1 µM	57% decrease in cell migration	[6]

Table 2: Effects of TL-895 on BTK Occupancy and Downstream Signaling

Cell Type	Assay	Treatment	Observed Effect	Reference
CLL patient cells	BTK occupancy assay	150 mg BID	97% BTK occupancy at trough	[3]
MF patient cells	BTK occupancy assay	150 mg BID	95% BTK occupancy at trough	[3]
JAK2VF expressing murine cells	RAC1 activation assay	Not specified	39% decrease in RAC1 activation	[6]

Experimental Protocols

Analysis of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol describes the detection and quantification of apoptotic cells following treatment with TL-895 using Annexin V-FITC and Propidium Iodide (PI) staining, followed by flow cytometry.

Materials:

• Cells of interest (e.g., CLL patient-derived cells, relevant cell lines)

• TL-895 (various concentrations)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells at a density of 0.5 - 1 x 106 cells/mL in a suitable culture vessel. Treat the cells with the desired concentrations of TL-895 or vehicle control (e.g., DMSO) for the indicated time period (e.g., 24, 48, or 72 hours).

• Cell Harvesting: Gently harvest the cells, including any floating cells from the supernatant, by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS and resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within 1 hour.

• Data Acquisition and Analysis: Acquire data on a flow cytometer, collecting signals for FITC (Annexin V) and PI. Analyze the data to differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cell populations.

Cell Cycle Analysis

This protocol outlines the procedure for analyzing the cell cycle distribution of cells treated with TL-895 by staining with a DNA-binding dye (e.g., Propidium Iodide) and analyzing via flow cytometry.

Materials:

• Cells of interest

• TL-895 (various concentrations)

• Complete cell culture medium

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with TL-895 or vehicle control as described in the apoptosis protocol.

• Cell Harvesting: Harvest the cells by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer.

• Data Acquisition and Analysis: Acquire the PI signal on a linear scale. Use cell cycle analysis software to deconvolute the DNA content histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Intracellular Phospho-protein Staining for BTK Signaling Pathway Analysis

This protocol allows for the detection of phosphorylated proteins within the BTK signaling cascade (e.g., pBTK, pNF-κB) in response to TL-895 treatment.

Materials:

• Cells of interest

• TL-895 (various concentrations)

• Appropriate cell stimulant (e.g., anti-IgM for BCR crosslinking)

• Formaldehyde (1.6%)

• Methanol (ice-cold, 90%)

• PBS

• Fluorochrome-conjugated antibodies against pBTK (Y223), pNF-κB (p65 S529), and relevant cell surface markers (e.g., CD19 for B-cells).

• Flow cytometer

Procedure:

• Cell Treatment and Stimulation: Treat cells with TL-895 for the desired duration. If applicable, stimulate the cells with an appropriate agonist for a short period (e.g., 10-15 minutes) to induce protein phosphorylation.

• Fixation: Immediately fix the cells by adding an equal volume of 1.6% formaldehyde and incubate for 10 minutes at room temperature.

• Permeabilization: Centrifuge the cells, remove the supernatant, and resuspend the pellet in ice-cold 90% methanol. Incubate on ice for 30 minutes.

• Washing: Wash the cells twice with PBS containing 1% BSA.

• Antibody Staining: Resuspend the cells in PBS with 1% BSA and add the fluorochrome-conjugated phospho-specific antibodies and cell surface marker antibodies.

• Incubation: Incubate for 30-60 minutes at room temperature in the dark.

• Washing: Wash the cells twice with PBS containing 1% BSA.

• Analysis: Resuspend the cells in PBS and analyze on a flow cytometer.

• Data Acquisition and Analysis: Acquire data and analyze the median fluorescence intensity (MFI) of the phospho-specific antibodies within the cell population of interest (e.g., gated on CD19+ cells).

Mandatory Visualizations

Caption: TL-895 Signaling Pathway Inhibition.

Caption: Experimental Workflow for Flow Cytometry.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacodynamic analysis of BTK inhibition in patients with chronic lymphocytic leukemia treated with acalabrutinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hra.nhs.uk [hra.nhs.uk]
• 6. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for TL-895 in Cancer Cell Apoptosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of TL-895, a second-generation irreversible Bruton's tyrosine kinase (BTK) inhibitor, and its application in inducing apoptosis in cancer cell lines. Detailed protocols for key experiments are provided to facilitate the investigation of TL-895's therapeutic potential.

Introduction

TL-895 is a potent, highly selective, and orally available small molecule inhibitor of Bruton's tyrosine kinase (BTK) and bone marrow tyrosine kinase on the X chromosome (BMX).[1][2][3] As a covalent inhibitor, it forms a permanent bond with its target, leading to sustained inhibition.[4][5] BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation and survival of various B-cell malignancies.[3] TL-895 is under clinical investigation for the treatment of Chronic Lymphocytic Leukemia (CLL), Myelofibrosis (MF), and other B-cell cancers.[6][7][8]

Mechanism of Action

TL-895 exerts its pro-apoptotic effects primarily through the irreversible inhibition of BTK. This leads to the downregulation of downstream signaling pathways that promote cell survival and proliferation. Key mechanistic highlights include:

• Inhibition of BTK Autophosphorylation: TL-895 potently inhibits the autophosphorylation of BTK at the Y223 residue, a critical step in its activation.[5][9]

• Downregulation of NF-κB Signaling: By inhibiting BTK, TL-895 leads to decreased activation of the NF-κB pathway, a key regulator of inflammation and cell survival.[4][10]

• Modulation of the p53 Pathway: In combination with other agents like the MDM2 inhibitor navtemadlin, TL-895 has been shown to upregulate the p53 tumor suppressor pathway.[4][10]

• Regulation of Bcl-2 Family Proteins: Treatment with TL-895, particularly in combination therapies, can lead to the upregulation of the pro-apoptotic protein BAX and downregulation of the anti-apoptotic protein BCL-xL.[4][10][11]

Data Presentation

Table 1: In Vitro Potency of TL-895

Target/Process	IC50/EC50	Cell Line/System	Reference
Recombinant BTK	1.5 nM (average IC50)	Biochemical Assay	[5][9]
BTK	4.9 nM (IC50)	Biochemical Assay	[7]
BTK Autophosphorylation (Y223)	1-10 nM (IC50)	Ramos Burkitt's Lymphoma Cells	[5][9]
IL-8, IL-1β, MCP-1, MIP-1α, IL-6 Production	1-3 nM (EC50)	Healthy Monocytes	[3][7]

Table 2: Cellular Effects of TL-895

Effect	Quantitative Measure	Cell Line/System	Reference
Inhibition of Cell Adhesion	40% decrease	JAK2V617F expressing cells	[1][7]
Inhibition of Chemotaxis	57% decrease	JAK2V617F expressing cells	[1][7]
Inhibition of RAC1 Activation	39% decrease	JAK2V617F expressing cells	[1][7]
Inhibition of Cell Proliferation	Effective in primary CLL blasts and a subset of DLBCL and MCL cell lines	Primary CLL, DLBCL, and MCL cells	[5][9]
Induction of Apoptosis	Increased apoptosis in MPN-BP CD34+ and CD34+CD38- cells (in combination with navtemadlin)	Primary Myeloproliferative Neoplasm-Blast Phase (MPN-BP) Stem Cells	[4]

Signaling Pathway Diagram

Caption: TL-895 inhibits BTK, leading to apoptosis.

Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination using WST-8 Assay

This protocol is for determining the cytotoxic effects of TL-895 on cancer cell lines and calculating the half-maximal inhibitory concentration (IC50).[12]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• TL-895 stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• WST-8 assay reagent (e.g., Cell Counting Kit-8)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of TL-895 in complete medium.

• Remove the medium from the wells and add 100 µL of the TL-895 dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent as the highest TL-895 concentration).

• Incubate the plate for 48-72 hours.

• Add 10 µL of WST-8 reagent to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the cell viability against the log of the TL-895 concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Assay using Annexin V and Propidium Iodide Staining

This protocol is for quantifying apoptosis in cancer cells treated with TL-895 using flow cytometry.[13][14]

Materials:

• Cancer cell lines

• Complete cell culture medium

• TL-895

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of TL-895 for the desired time (e.g., 24, 48 hours). Include an untreated control.

• Harvest the cells, including both adherent and floating cells. For adherent cells, use trypsinization.

• Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Analysis:

• Live cells: Annexin V-negative and PI-negative

• Early apoptotic cells: Annexin V-positive and PI-negative

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

• Necrotic cells: Annexin V-negative and PI-positive

Experimental Workflow Diagram

Caption: Workflow for TL-895 in vitro evaluation.

References

• 1. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PB2198: TRIAL IN PROGRESS: AN OPEN-LABEL, GLOBAL, MULTICENTER, PHASE 1B/2 STUDY OF TL-895, A BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ADDED TO RUXOLITINIB (RUX) IN PATIENTS (PTS) WITH MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. researchgate.net [researchgate.net]
• 6. clinicaltrials.eu [clinicaltrials.eu]
• 7. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 12. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]

Technical Notes & Optimization

Technical Support Center: Optimizing TL-895 Concentration for In Vitro Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of TL-895 for in vitro studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vitro experiments with TL-895.

Issue	Potential Cause	Recommended Solution
High Cell Viability/Low Efficacy at Expected Concentrations	Suboptimal Incubation Time: As an irreversible covalent inhibitor, TL-895's efficacy is time-dependent. Short incubation times may not be sufficient for maximal target engagement.	Time-Course Experiment: Perform a time-course experiment, treating cells with a fixed concentration of TL-895 and assessing the endpoint (e.g., cell viability, target phosphorylation) at multiple time points (e.g., 4, 8, 12, 24, 48 hours) to determine the optimal incubation duration.
High Cell Density: A high concentration of cells can lead to a higher total amount of the target protein (BTK), requiring a greater concentration of TL-895 for effective inhibition.	Optimize Seeding Density: Test a range of cell seeding densities to find the optimal concentration that allows for potent inhibition by TL-895 without causing nutrient depletion or other artifacts.
Serum Protein Binding: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration.	Reduce Serum Concentration: If experimentally feasible, reduce the serum concentration in your cell culture medium during TL-895 treatment. Alternatively, perform the assay in serum-free medium for the duration of the treatment.
Compound Degradation: Improper storage or handling of TL-895 can lead to its degradation.	Proper Handling and Storage: Ensure TL-895 is stored as recommended by the manufacturer. Prepare fresh dilutions from a stock solution for each experiment.
High Variability Between Replicates	Inconsistent Cell Seeding: Uneven distribution of cells across wells can lead to variable results.	Ensure Homogeneous Cell Suspension: Thoroughly mix the cell suspension before and during plating to ensure a consistent number of cells in each well.
Pipetting Errors: Inaccurate pipetting of TL-895 or other reagents can introduce significant variability.	Calibrate Pipettes and Use Proper Technique: Regularly calibrate your pipettes. When preparing serial dilutions, ensure thorough mixing between each step.
Edge Effects in Multi-Well Plates: Wells on the perimeter of a multi-well plate are more prone to evaporation, which can concentrate solutes and affect cell health.	Minimize Edge Effects: Avoid using the outer wells of the plate for experimental samples. Fill these wells with sterile PBS or media to create a humidity barrier.
Unexpected Off-Target Effects or Cellular Toxicity	Concentration Too High: At high concentrations, even selective inhibitors can exhibit off-target effects.[1][2][3]	Dose-Response Curve: Perform a dose-response experiment with a wide range of TL-895 concentrations to identify the optimal window that provides maximal target inhibition with minimal toxicity.
Solvent Toxicity: The solvent used to dissolve TL-895 (e.g., DMSO) can be toxic to cells at certain concentrations.	Solvent Control: Include a vehicle control (medium with the same concentration of solvent used for the highest TL-895 concentration) in all experiments to assess the effect of the solvent on your cells.
Difficulty in Detecting Inhibition of BTK Phosphorylation	Suboptimal Antibody: The antibody used for Western blotting may not be specific or sensitive enough to detect changes in BTK phosphorylation.	Antibody Validation: Validate your phospho-BTK antibody using appropriate positive and negative controls. Consider testing different antibodies if necessary.
Timing of Lysate Collection: The timing of cell lysis after stimulation and/or treatment is critical for observing changes in protein phosphorylation.	Optimize Stimulation and Lysis Time: Perform a time-course experiment to determine the peak of BTK phosphorylation after stimulation and the optimal time point to observe inhibition by TL-895.
Sample Handling: Phosphatases in the cell lysate can dephosphorylate your target protein.	Use Phosphatase Inhibitors: Always include a phosphatase inhibitor cocktail in your lysis buffer and keep samples on ice.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TL-895?

A1: TL-895 is a potent, orally active, and highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK). It forms a covalent bond with a cysteine residue (Cys481) in the active site of BTK, leading to its irreversible inactivation. BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation, survival, and differentiation. By inhibiting BTK, TL-895 disrupts these signaling pathways.

Q2: What is a good starting concentration range for TL-895 in cell-based assays?

A2: Based on published in vitro data, a good starting point for a dose-response experiment would be a range from 0.1 nM to 10 µM. The optimal concentration will depend on the specific cell line, assay endpoint, and incubation time.

Q3: How does the covalent nature of TL-895 affect experimental design?

A3: The irreversible covalent binding of TL-895 means that both concentration and incubation time are critical parameters. Unlike reversible inhibitors, where an equilibrium is reached, the inhibition by TL-895 increases over time as more of the target protein becomes covalently modified. Therefore, it is essential to perform time-course experiments to determine the optimal incubation duration for your specific assay.[4][5]

Q4: Can serum in the cell culture medium affect the activity of TL-895?

A4: Yes, proteins in serum can bind to small molecule inhibitors, reducing their effective concentration available to the cells. If you observe lower than expected potency, consider reducing the serum concentration or using serum-free medium during the TL-895 treatment period, if your cells can tolerate it.

Q5: How can I confirm that TL-895 is inhibiting BTK in my cells?

A5: The most direct way to confirm target engagement is to perform a Western blot to assess the phosphorylation status of BTK at Tyr223 (an autophosphorylation site) or its downstream targets. A decrease in the phosphorylation of these proteins upon TL-895 treatment would indicate successful inhibition of BTK activity.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of TL-895 on the viability of suspension cells.

• Cell Seeding: Seed suspension cells (e.g., Ramos, HEL 92.1.7) in a 96-well plate at a density of 2 x 10^4 to 5 x 10^4 cells per well in 100 µL of complete culture medium.

• Compound Preparation: Prepare a 2X stock of TL-895 at various concentrations in culture medium.

• Treatment: Add 100 µL of the 2X TL-895 solutions to the respective wells to achieve the final desired concentrations. Include a vehicle control (medium with DMSO).

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubation with MTT: Incubate the plate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Western Blot for Phospho-BTK

This protocol is for detecting the inhibition of BTK autophosphorylation.

• Cell Treatment: Seed cells at an appropriate density in a 6-well plate. Starve the cells in serum-free medium if necessary, and then pre-treat with various concentrations of TL-895 for the desired time.

• Stimulation: Stimulate the cells with an appropriate agonist (e.g., anti-IgM for B-cells) for a predetermined time to induce BTK phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Separate the protein lysates on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against phospho-BTK (Tyr223) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total BTK as a loading control.

Chemotaxis Assay (Transwell Assay)

This protocol is for assessing the effect of TL-895 on SDF-1α-induced cell migration.

• Cell Preparation: Resuspend cells in serum-free or low-serum medium. Pre-treat the cells with TL-895 or vehicle control for the desired time.

• Assay Setup: Add medium containing a chemoattractant (e.g., SDF-1α) to the lower chamber of a Transwell plate.

• Cell Seeding: Add the pre-treated cell suspension to the upper insert of the Transwell.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period sufficient for cell migration (e.g., 4-6 hours).

• Cell Removal: Carefully remove the non-migrated cells from the upper surface of the insert with a cotton swab.

• Staining: Fix and stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., DAPI or Crystal Violet).

• Quantification: Count the number of migrated cells in several fields of view under a microscope or quantify the eluted stain by measuring absorbance.

Visualizations

Caption: TL-895 Signaling Pathway Inhibition.

Caption: Experimental Workflow for TL-895 Concentration Optimization.

Caption: Troubleshooting Logic for Low TL-895 Efficacy.

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. Frontiers | Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors [frontiersin.org]
• 3. Non-Covalent BTK Inhibitors—The New BTKids on the Block for B-Cell Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming TL-895 Resistance in Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to the Bruton's tyrosine kinase (BTK) inhibitor, TL-895, in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is TL-895 and what is its mechanism of action?

TL-895 is a potent, highly selective, and irreversible second-generation inhibitor of Bruton's tyrosine kinase (BTK).[1][2] It also demonstrates inhibitory activity against bone marrow kinase on chromosome X (BMX).[3] TL-895 functions by covalently binding to the cysteine residue at position 481 (C481) within the active site of BTK, leading to its irreversible inactivation.[4][5] This blockage disrupts the B-cell receptor (BCR) signaling pathway, which is critical for the proliferation, survival, and trafficking of malignant B-cells.[5][6] TL-895 has been shown to inhibit BTK auto-phosphorylation at the Y223 phosphorylation site and reduce the production of pro-inflammatory cytokines.[1][7]

Q2: My cells have developed resistance to TL-895. What are the common mechanisms of resistance?

While specific resistance mechanisms to TL-895 are still under investigation, resistance to covalent BTK inhibitors like TL-895 is well-documented and typically involves:

• On-target mutations in BTK: The most common mechanism is a point mutation in the BTK gene at the C481 residue, most frequently a cysteine to serine substitution (C481S).[4][5][8] This mutation prevents the irreversible covalent bond formation between TL-895 and BTK, rendering the inhibitor less effective.[8]

• Mutations in downstream signaling molecules: Gain-of-function mutations in Phospholipase C gamma 2 (PLCG2), a key signaling molecule downstream of BTK, can lead to constitutive activation of the BCR pathway, bypassing the need for BTK activity.[4][8][9]

• Activation of alternative signaling pathways: Cancer cells can develop resistance by upregulating parallel signaling pathways to maintain their growth and survival, such as the PI3K/AKT pathway.

Q3: How can I confirm the mechanism of resistance in my TL-895-resistant cell line?

To identify the resistance mechanism, a combination of molecular and biochemical techniques is recommended:

• Sanger Sequencing or Next-Generation Sequencing (NGS): Sequence the BTK and PLCG2 genes to identify potential mutations.

• Western Blotting: Analyze the phosphorylation status of BTK (pBTK) and PLCγ2 (pPLCγ2) to assess the activity of the BCR signaling pathway in the presence and absence of TL-895. In resistant cells with a C481S mutation, you may observe sustained pBTK levels despite treatment.

• Functional Assays: Conduct cell viability and apoptosis assays to confirm the resistant phenotype.

Troubleshooting Guides

Problem 1: Decreased sensitivity of cell line to TL-895 in cell viability assays.

Possible Cause 1: Development of acquired resistance.

• Troubleshooting Steps:

  • Confirm Resistance: Perform a dose-response curve with TL-895 on the suspected resistant cell line alongside the parental (sensitive) cell line. A significant rightward shift in the IC50 value confirms resistance.

  • Investigate Mechanism:

    • Sequence the BTK and PLCG2 genes to check for mutations.

    • Perform a western blot to assess pBTK and pPLCγ2 levels after TL-895 treatment.

  • Culture Conditions: Ensure consistent cell culture conditions, as variations can affect drug sensitivity.

Possible Cause 2: Issues with the TL-895 compound.

• Troubleshooting Steps:

  • Check Compound Integrity: Ensure the TL-895 stock solution is properly stored and has not degraded. Prepare a fresh stock solution if necessary.

  • Verify Concentration: Confirm the concentration of your TL-895 stock solution.

Problem 2: No decrease in phosphorylated BTK (pBTK) levels after TL-895 treatment in western blot.

Possible Cause 1: BTK C481S mutation.

• Troubleshooting Steps:

  • Sequence BTK: Confirm the presence of the C481S mutation.

  • Use Alternative Inhibitors: Test the efficacy of non-covalent BTK inhibitors or BTK degraders (PROTACs) that are effective against the C481S mutation.

Possible Cause 2: Technical issues with the western blot.

• Troubleshooting Steps:

  • Antibody Validation: Ensure the primary antibody for pBTK is specific and used at the recommended dilution.

  • Positive Control: Include a positive control of a sensitive cell line treated with a known BTK activator (e.g., anti-IgM) to ensure the pBTK antibody is working.

  • Loading Control: Use a reliable loading control to ensure equal protein loading.

Strategies to Overcome TL-895 Resistance

1. Combination Therapies

• Rationale: Targeting multiple signaling pathways simultaneously can prevent or overcome resistance.

• Examples:

  • BCL2 Inhibitors (e.g., Venetoclax): Combining a BTK inhibitor with a BCL2 inhibitor has shown synergistic effects in preclinical models and clinical trials.[10][11]

  • PI3K Inhibitors (e.g., Idelalisib): Dual inhibition of BTK and PI3K can be effective in overcoming resistance mediated by the activation of the PI3K/AKT pathway.[12][13]

2. Next-Generation BTK Inhibitors and Degraders

• Rationale: Novel agents are being developed to target BTK mutants or to eliminate the BTK protein entirely.

• Examples:

  • Non-covalent BTK inhibitors: These inhibitors bind to BTK in a different manner than covalent inhibitors and can be effective against C481S-mutant BTK.

  • BTK-targeting PROTACs (Proteolysis-Targeting Chimeras): These molecules induce the degradation of the BTK protein, offering a promising strategy to overcome resistance caused by mutations in the drug-binding site.[14][15]

Data Presentation

Table 1: In Vitro Potency of TL-895

Target/Cell Line	Assay Type	IC50/EC50 (nM)	Reference
Recombinant BTK	Biochemical Assay	1.5	[1][2]
BTK	Biochemical Assay	4.9	[3][7]
BMX	Biochemical Assay	1.6	[3]
BTK Autophosphorylation (Y223)	Cellular Assay (Ramos cells)	1-10	[1][2]
CD69 Downregulation (PBMCs)	Cellular Assay	12	[3][7]
CD69 Downregulation (Whole Blood)	Cellular Assay	21	[3][7]
Pro-inflammatory Cytokine Inhibition	Cellular Assay (Monocytes)	1-3	[3][7]

Table 2: Example Data on Overcoming BTK Inhibitor Resistance with Combination Therapy

Cell Line	Treatment	Effect	Reference
FLT3-ITD AML	Midostaurin + Venetoclax	Synergistic decrease in cell viability	[11]
FLT3-ITD AML	Gilteritinib + Venetoclax	Synergistic decrease in cell viability	[11]
PIK3CA mutant breast cancer	PI3K inhibitor + ZAK inhibitor	Synergistic induction of apoptosis	[12]

Experimental Protocols

Protocol 1: Generation of TL-895 Resistant Cell Lines

This protocol is adapted from methods used to generate ibrutinib-resistant cell lines.[16]

• Initial Culture: Culture the parental cell line in standard growth medium.

• Dose Escalation:

  • Start by exposing the cells to a low concentration of TL-895 (e.g., the IC20).

  • Once the cells resume normal proliferation, gradually increase the concentration of TL-895 in a stepwise manner.

  • This process can take several months.

• Isolation of Resistant Clones: Once cells are proliferating steadily at a high concentration of TL-895, resistant clones can be isolated by single-cell cloning.

• Validation:

  • Confirm the resistant phenotype by performing a cell viability assay and comparing the IC50 to the parental cell line.

  • Characterize the mechanism of resistance (e.g., by sequencing BTK and PLCG2).

Protocol 2: Cell Viability Assay (MTT/CCK-8)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

• Drug Treatment: Add serial dilutions of TL-895 to the wells. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired duration (e.g., 48-72 hours).

• Reagent Addition:

  • MTT: Add MTT reagent to each well and incubate for 2-4 hours. Then, add solubilization solution.

  • CCK-8: Add CCK-8 reagent to each well and incubate for 1-4 hours.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 3: Western Blot for Phosphorylated BTK (pBTK) and PLCγ2 (pPLCγ2)

• Cell Lysis: Treat cells with TL-895 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against pBTK (Tyr223), total BTK, pPLCγ2 (Tyr759), and total PLCγ2 overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein and loading control.

Visualizations

Caption: B-Cell Receptor (BCR) signaling pathway and mechanisms of TL-895 resistance.

Caption: Experimental workflow for troubleshooting TL-895 resistance.

Caption: Logical relationships of strategies to overcome TL-895 resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hematologyandoncology.net [hematologyandoncology.net]
• 5. Ibrutinib Resistance Mechanisms and Treatment Strategies for B-Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 8. Resistance Mechanisms for the Bruton’s Tyrosine Kinase Inhibitor Ibrutinib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hypermorphic mutation of phospholipase C, γ2 acquired in ibrutinib-resistant CLL confers BTK independency upon B-cell receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synergistic effect of BCL2 and FLT3 co-inhibition in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synergistic interactions with PI3K inhibition that induce apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid induction of apoptosis by PI3K inhibitors is dependent upon their transient inhibition of RAS-ERK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chinese researchers report optimized BTK-targeting PROTACs | BioWorld [bioworld.com]
• 15. bpccb.tsinghua.edu.cn [bpccb.tsinghua.edu.cn]
• 16. c.peerview.com [c.peerview.com]

TL-895 Technical Support Center: Minimizing Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of TL-895, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor. The following resources are designed to help minimize off-target effects and troubleshoot common issues encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of TL-895?

A1: TL-895 is a second-generation, irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1] It covalently binds to the cysteine residue (Cys481) in the active site of BTK, leading to the inhibition of B-cell receptor (BCR) signaling.[2] This pathway is critical for the proliferation, survival, and differentiation of B-cells.

Q2: What are the known primary on-target and off-target kinases of TL-895?

A2: The primary target of TL-895 is BTK. However, like many kinase inhibitors, it can interact with other kinases. Based on kinome scanning and cellular assays, TL-895 has shown high-potency inhibition of Bone Marrow X-linked (BMX) kinase, another member of the Tec family of kinases. Moderate off-target effects have been observed for other Tec family kinases such as TEC, B-lymphoid kinase (BLK), and TXK, as well as the receptor tyrosine kinase ERBB4. Notably, TL-895 shows minimal to no inhibition of CSK and EGFR, which are known off-targets of the first-generation BTK inhibitor, ibrutinib.

Q3: What are the potential functional consequences of inhibiting the known off-target kinases?

A3: Inhibition of off-target kinases can lead to a range of cellular effects that may confound experimental results:

• BMX: Inhibition of BMX can impact inflammatory signaling pathways, including those downstream of Toll-like receptors, and may affect cell adhesion and migration.[3][4]

• TEC Family (TEC, TXK): These kinases are involved in the signaling pathways of various immune cells, including T-cells. Their inhibition can affect T-cell activation, cytokine production, and cytoskeletal organization.[5][6][7][8][9]

• BLK: As a kinase involved in B-cell signaling, its inhibition can have effects on B-cell development and activation, potentially overlapping with the effects of BTK inhibition.[1][10]

• ERBB4: This receptor tyrosine kinase is involved in cell proliferation, differentiation, and survival. Its inhibition could lead to unexpected effects on cell growth, particularly in cell lines where this pathway is active.[11][12][13][14][15]

Q4: How can I confirm that the observed phenotype in my experiment is due to BTK inhibition and not an off-target effect?

A4: To confirm on-target activity, consider the following control experiments:

• Use a structurally unrelated BTK inhibitor: Comparing the effects of TL-895 with another potent and selective BTK inhibitor that has a different off-target profile can help attribute the observed phenotype to BTK inhibition.

• Rescue experiments: If possible, express a drug-resistant mutant of BTK in your cells. If the phenotype is reversed, it strongly suggests an on-target effect.

• Knockdown/knockout of BTK: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate BTK expression. If this phenocopies the effect of TL-895, it supports an on-target mechanism.

• Dose-response analysis: A clear dose-dependent effect that correlates with the IC50 for BTK inhibition in your cellular system is indicative of on-target activity.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Unexpected Cell Toxicity/Death	Off-target inhibition of kinases essential for cell survival (e.g., ERBB4).	1. Perform a dose-titration experiment to determine the lowest effective concentration of TL-895. 2. Use a more selective BTK inhibitor as a control. 3. Assess the expression and activation status of known off-target kinases in your cell model.
Inconsistent or No Inhibition of BTK Signaling	1. Incorrect inhibitor concentration. 2. Degraded TL-895 stock solution. 3. High protein expression levels in the cell line leading to rapid inhibitor turnover.	1. Verify the concentration of your TL-895 stock solution. 2. Prepare fresh stock solutions and store them appropriately. 3. Measure BTK protein levels in your cells and adjust the inhibitor concentration or incubation time accordingly.
Unexpected Changes in Cell Morphology or Adhesion	Inhibition of off-target kinases involved in cytoskeletal regulation (e.g., BMX, TEC).	1. Document morphological changes with microscopy. 2. Investigate the activation status of downstream effectors of BMX and TEC, such as RAC1. 3. Compare with a BTK-specific knockdown to isolate the effects of BTK inhibition on cell morphology.
Altered T-cell Activation or Function in Co-culture Experiments	Off-target inhibition of TEC family kinases (TEC, TXK) in T-cells.	1. Use purified B-cell populations to study the direct effects of TL-895 on B-cells. 2. In co-culture, assess T-cell activation markers (e.g., CD69, CD25) and cytokine production at various TL-895 concentrations. 3. Use a T-cell specific inhibitor as a control to understand the contribution of T-cell signaling to the observed phenotype.

Quantitative Data Summary

Table 1: In Vitro Potency of TL-895 Against On-Target and Key Off-Target Kinases

Kinase Target	IC50 / EC50 (nM)	Assay Type	Reference
BTK	1.5 - 4.9	Biochemical	[13]
BMX	0.53 - 1.6	Biochemical	[9]
TEC	10 - 39	Biochemical	[16]
BLK	10 - 39	Biochemical	[16]
TXK	10 - 39	Biochemical	[16]
ERBB4	10 - 39	Biochemical	[16]

Table 2: Cellular Activity of TL-895

Cellular Effect	Cell Type	EC50 (nM)	Reference
Inhibition of pBTK (Y223)	Ramos cells	1-10	[13]
Downregulation of CD69	BCR-stimulated PBMCs	12	[16]
Inhibition of IL-8, IL-1β, MCP-1, MIP-1α, IL-6 production	Healthy monocytes	1-3	[16]

Experimental Protocols

Protocol 1: Western Blot for Phospho-BTK (Tyr223)

Objective: To determine the inhibitory effect of TL-895 on BTK activation in a cellular context.

Materials:

• Cell line of interest (e.g., Ramos, THP-1)

• TL-895

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-BTK (Tyr223) and anti-total BTK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE gels and transfer apparatus

Procedure:

• Cell Treatment: Seed cells and treat with varying concentrations of TL-895 (e.g., 0, 1, 10, 100, 1000 nM) for the desired time (e.g., 1-2 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer on ice for 30 minutes.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-phospho-BTK (Tyr223) antibody (diluted in 5% BSA in TBST) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody (diluted in 5% milk in TBST) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and visualize the bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an anti-total BTK antibody.

Protocol 2: MTT Cell Viability Assay

Objective: To assess the effect of TL-895 on the viability and proliferation of cells.

Materials:

• Cell line of interest

• TL-895

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of TL-895 for the desired duration (e.g., 24, 48, 72 hours). Include a vehicle control.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Visualizations

Caption: TL-895 inhibits the BTK signaling pathway.

Caption: Workflow for assessing pBTK inhibition.

References

• 1. genecards.org [genecards.org]
• 2. 2.7. Phospho‐protein analysis [bio-protocol.org]
• 3. Current understanding of tyrosine kinase BMX in inflammation and its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.biologists.com [journals.biologists.com]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. What are TEC inhibitors and how do they work? [synapse.patsnap.com]
• 8. TEC (gene) - Wikipedia [en.wikipedia.org]
• 9. The role of Tec protein-tyrosine kinase in T cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tyrosine-protein kinase BLK - Wikipedia [en.wikipedia.org]
• 11. Erbb4 Signaling: an overlooked backup system? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Mechanism of Activation and Inhibition of the HER4/ErbB4 Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Discovery of selective irreversible inhibitors of B-Lymphoid tyrosine kinase (BLK) - PubMed [pubmed.ncbi.nlm.nih.gov]

TL-895 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of TL-895.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for TL-895?

A1: Proper storage of TL-895 is crucial for maintaining its integrity and activity. For solid TL-895, storage at -20°C is recommended, where it can be stable for up to three years. Once dissolved in a solvent, the solution should be stored at -80°C and is expected to be stable for up to one year.[1]

Q2: How should I prepare a stock solution of TL-895?

A2: TL-895 is soluble in dimethyl sulfoxide (DMSO).[1] A common practice is to prepare a high-concentration stock solution in DMSO, which can then be further diluted in aqueous buffers for your experiments. For in vivo studies, it is advisable to prepare the working solution fresh on the day of use.[2]

Q3: What should I do if TL-895 precipitates out of solution?

A3: TL-895 has lower solubility at a higher pH.[3] If you observe precipitation, particularly when diluting a DMSO stock solution into an aqueous buffer, it may be due to the pH of the buffer or the final solvent composition. Gentle warming and/or sonication can be used to aid dissolution.[1][2] It is also recommended to prepare fresh solutions for each experiment to minimize precipitation issues.[2]

Stability and Storage Data

The following tables summarize the available data on the stability and storage of TL-895.

Table 1: Storage Conditions

Form	Storage Temperature	Shelf Life
Solid (Powder)	-20°C	3 years[1]
In Solvent (DMSO)	-80°C	1 year[1]

Table 2: Solubility

Solvent	Concentration	Method to Enhance Solubility
DMSO	250 mg/mL (558.66 mM)[1]	Sonication[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM TL-895 Stock Solution in DMSO

• Materials:

  • TL-895 powder

  • Anhydrous DMSO

  • Sterile, conical-bottom polypropylene tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Equilibrate the vial of TL-895 powder to room temperature before opening to prevent condensation.

  • Weigh the required amount of TL-895 powder in a sterile microcentrifuge tube. The molecular weight of TL-895 is 447.5 g/mol .[1] To prepare 1 mL of a 10 mM stock solution, you will need 4.475 mg of TL-895.

  • Add the appropriate volume of anhydrous DMSO to the TL-895 powder.

  • Vortex the solution thoroughly to dissolve the compound.

  • If dissolution is not complete, sonicate the solution for a few minutes in a water bath sonicator.[1]

  • Once fully dissolved, aliquot the stock solution into smaller volumes in sterile polypropylene tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Troubleshooting

Issue: Precipitate forms when diluting the TL-895 DMSO stock solution into an aqueous buffer for a cell-based assay.

This is a common issue when working with hydrophobic compounds. The following workflow can help troubleshoot this problem.

Caption: Troubleshooting workflow for TL-895 precipitation.

Signaling Pathway

TL-895 is a potent and selective irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2] BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation, survival, and differentiation.

Caption: Simplified BTK signaling pathway inhibited by TL-895.

References

• 1. TL-895 | BTK | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PB2205: A MECHANISTIC ABSORPTION AND PHARMACOKINETIC MODEL OF COVALENT BTK INHIBITOR TL-895: INFLUENCE OF FOOD AND ACID REDUCING AGENTS - PMC [pmc.ncbi.nlm.nih.gov]

TL-895 toxicity in non-cancerous cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the toxicity of TL-895 in non-cancerous cell lines for researchers, scientists, and drug development professionals.

General Safety Profile in Non-Cancerous Cells

TL-895 is a highly selective, second-generation irreversible Bruton's tyrosine kinase (BTK) inhibitor.[1] Its primary development focus is on B-cell malignancies and myelofibrosis.[2][3] Preclinical studies have provided some initial insights into its effects on non-cancerous cells, suggesting a favorable safety profile with limited off-target toxicity at clinically relevant concentrations.

Key findings include:

• Hepatotoxicity: At effective concentrations for inhibiting the proliferation of primary chronic lymphocytic leukemia (CLL) cells, TL-895 showed no significant toxicity to primary liver cells and the HepG2 cell line.[4]

• T-Cell Function: T-cell activation has been observed to be unimpaired at clinically relevant levels of TL-895.[5]

• Hematopoietic Stem Cells: In vitro treatment with TL-895 did not affect the growth of normal donor (ND) CD34+ hematopoietic stem cells.[6]

While these findings are promising, comprehensive toxicity profiling across a wide range of non-cancerous cell lines is not yet extensively published. Researchers should, therefore, perform initial dose-response experiments to determine the specific impact of TL-895 on their non-cancerous cell line of interest.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TL-895?

A1: TL-895 is a potent and highly selective irreversible tyrosine kinase inhibitor that primarily targets Bruton's tyrosine kinase (BTK).[2][4] BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation and survival.[7] TL-895 also inhibits bone marrow kinase on chromosome X (BMX) with high potency.[8][9] By irreversibly binding to BTK, TL-895 blocks its downstream signaling, leading to the inhibition of cancer cell growth in B-cell malignancies.[2]

Q2: Is TL-895 expected to be toxic to my non-cancerous control cell line?

A2: Based on available preclinical data, TL-895 has shown minimal toxicity in select non-cancerous cell types, including primary hepatocytes, HepG2 cells, and normal donor CD34+ cells, at concentrations effective against cancerous B-cells.[4][6] Additionally, T-cell function appears to be unaffected at clinically relevant doses.[5] However, the response of any specific cell line can vary. It is crucial to perform a dose-response cytotoxicity assay to determine the IC50 value for your specific non-cancerous cell line.

Q3: What are the known off-target kinases of TL-895?

A3: TL-895 is highly selective for BTK. However, it has been shown to inhibit a few other kinases with IC50 values within a tenfold range of its BTK activity. These include BLK, BMX (IC50 = 1.6 nM), and TXK.[4][9] At higher concentrations, moderate inhibition of ERBB4 and TEC has also been noted.[9] If you observe unexpected effects in your cell line, consider whether these off-target kinases are expressed and play a significant role in your experimental system.

Q4: How does the protein turnover of BTK affect TL-895's action in different cell types?

A4: BTK protein turnover is notably faster in myeloid cells (approximately 89% per day) compared to lymphoid cells (approximately 26% per day).[5][9] This means that in myeloid lineage cells, the BTK protein is replenished more quickly. Despite this, studies in patients with CLL and myelofibrosis have shown that a 150mg twice-daily dose of TL-895 can achieve complete and sustained BTK occupancy.[9] For in vitro experiments, this suggests that the dosing schedule (e.g., frequency of media changes with fresh compound) might need to be adjusted depending on whether you are working with lymphoid or myeloid non-cancerous cells to ensure consistent target engagement.

Troubleshooting Guides

Issue 1: Unexpected Cytotoxicity in a Non-Cancerous Cell Line

• Problem: You are observing significant cell death in your non-cancerous control cell line at concentrations of TL-895 that are reported to be non-toxic.

• Possible Causes & Solutions:

  • Cell Line Sensitivity: Your specific cell line may have a unique sensitivity to BTK inhibition or off-target effects of TL-895.

    • Action: Perform a comprehensive dose-response curve to determine the precise IC50 for your cell line. Compare this to the IC50 of your target cancer cell line.

  • Off-Target Effects: Your cell line may express one of TL-895's off-target kinases (e.g., BMX, BLK, TXK) at high levels, and this kinase may be critical for cell survival.[4][9]

    • Action: Check the expression profile of these kinases in your cell line using qPCR or western blotting.

  • Experimental Conditions: Factors such as serum concentration, cell density, and passage number can influence drug sensitivity.

    • Action: Ensure consistent experimental conditions across all assays. Test the effect of TL-895 in a lower serum concentration if metabolic activity is a concern.

  • Compound Stability: TL-895 may be unstable in your specific cell culture medium over the course of the experiment.

    • Action: Refresh the medium with a new dose of TL-895 every 24-48 hours for longer-term assays.

Issue 2: Discrepancy in IC50 Values Compared to Published Data

• Problem: The IC50 value you have determined for a cell line is significantly different from what is reported in the literature.

• Possible Causes & Solutions:

  • Assay Method: Different cytotoxicity assays (e.g., MTT, CellTiter-Glo, trypan blue exclusion) measure different aspects of cell health (metabolic activity, ATP levels, membrane integrity) and can yield different IC50 values.

    • Action: Ensure you are using a similar assay to the one cited in the literature. Consider using an orthogonal assay to confirm your findings.

  • Cell Line Authentication: The cell line you are using may have diverged from the one used in the original study.

    • Action: Authenticate your cell line using short tandem repeat (STR) profiling.

  • Calculation Method: The software and parameters used for IC50 calculation can influence the result.

    • Action: Use a standard non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50.

Quantitative Data Summary

Compound	Target/Cell Line	Assay Type	Result (IC50/EC50)	Reference
TL-895	Recombinant BTK	Kinase Assay	1.5 nM (IC50)	[1][4]
Recombinant BTK	Kinase Assay	4.9 nM (IC50)	[5][9]
BMX	Kinase Assay	1.6 nM (IC50)	[9]
BTK (in Ramos cells)	B-cell Receptor Activation	45.75 nM (IC50)	[4]
B-cells (in PBMCs)	CD69 Expression	12 nM (EC50)	[5]
B-cells (in whole blood)	CD69 Expression	21 nM (EC50)	[5]
Healthy Monocytes	Cytokine Production	1-3 nM (EC50)	[5]
Primary Liver Cells	Cytotoxicity Assay	No significant toxicity	[4]
HepG2 Cells	Cytotoxicity Assay	No significant toxicity	[4]
Normal Donor CD34+ Cells	Growth Assay	No effect on growth	[6]

Experimental Protocols

Protocol: Assessing the Cytotoxicity of TL-895 using a Resazurin-Based Assay

This protocol provides a general framework for determining the dose-dependent cytotoxic effects of TL-895 on a non-cancerous adherent cell line.

• Cell Seeding:

  • Culture the desired non-cancerous cell line to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well clear-bottom black plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Dosing:

  • Prepare a 10 mM stock solution of TL-895 in DMSO.

  • Perform serial dilutions of the TL-895 stock solution in complete medium to create a range of treatment concentrations (e.g., 0.01 nM to 10 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Include a "vehicle control" (medium with the same final concentration of DMSO) and a "no-cell control" (medium only).

  • Carefully remove the medium from the seeded plate and add 100 µL of the prepared TL-895 dilutions or controls to the appropriate wells.

• Incubation:

  • Incubate the plate for 72 hours (or a time point relevant to your experimental question) at 37°C and 5% CO2.

• Resazurin Assay:

  • Prepare a working solution of Resazurin (e.g., AlamarBlue) in sterile PBS or culture medium according to the manufacturer's instructions.

  • Add 10 µL of the Resazurin working solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, protected from light.

  • Measure the fluorescence at an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm using a plate reader.

• Data Analysis:

  • Subtract the average fluorescence of the "no-cell control" wells from all other wells.

  • Normalize the data by expressing the fluorescence of the treated wells as a percentage of the "vehicle control" wells (% viability).

  • Plot the % viability against the log-transformed concentration of TL-895.

  • Use a non-linear regression analysis to fit a dose-response curve and calculate the IC50 value.

Visualizations

Caption: Simplified BTK signaling pathway and the inhibitory action of TL-895.

Caption: General experimental workflow for assessing TL-895 cytotoxicity.

References

• 1. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. A Phase 2, Open-label, Multicenter Study of TL-895 in Subjects with Relapsed/Refractory Myelofibrosis, Janus Kinase Inhibitor Intolerant Myelofibrosis and Janus Kinase Inhibitor Treatment Ineligible Myelofibrosis [mdanderson.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Reproducibility of TL-895 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility of experiments involving the Bruton's tyrosine kinase (BTK) inhibitor, TL-895.

Troubleshooting Guides

This section addresses specific issues that may arise during TL-895 experiments, presented in a question-and-answer format.

In Vitro Kinase Assays

Question	Possible Cause	Suggested Solution
Why is the inhibitory activity of TL-895 lower than expected in my in vitro kinase assay?	Suboptimal ATP Concentration: The inhibitory potency of ATP-competitive inhibitors like TL-895 is influenced by the ATP concentration in the assay.[1]	Determine the Michaelis-Menten constant (Km) for ATP for your specific kinase and use an ATP concentration equal to or near the Km value for your experiments. This will provide more comparable and reproducible IC50 values.[2]
Enzyme Quality and Activity: The purity and activity of the recombinant BTK enzyme can vary between batches and suppliers, affecting inhibitor potency.	Always qualify new batches of enzyme. Perform a titration to determine the optimal enzyme concentration that results in a linear reaction rate. Consider potential issues with autophosphorylation, which can be more pronounced at higher enzyme concentrations.[2][3]
Incorrect Assay Conditions: Buffer components, pH, and incubation times can all impact enzyme activity and inhibitor binding.	Optimize your assay conditions systematically. Ensure all reagents are properly prepared and stored. For irreversible inhibitors, pre-incubation time of the enzyme with the inhibitor before adding the substrate is a critical parameter to standardize.[4]
My IC50 values for TL-895 are inconsistent between experiments.	Time-Dependent Inhibition: As an irreversible inhibitor, the IC50 of TL-895 is highly dependent on the pre-incubation time.[1][3]	Standardize the pre-incubation time of TL-895 with the BTK enzyme before initiating the reaction by adding ATP and substrate. Reporting the pre-incubation time along with the IC50 value is crucial for reproducibility. For a more thorough characterization, determine the kinetic parameters kinact and KI.[5][6]
Assay Format Differences: Different kinase assay formats (e.g., radiometric, fluorescence-based, luminescence-based) have different sensitivities and potential for interference.[1]	Be aware of the limitations of your chosen assay format. For example, luciferase-based assays can be susceptible to interference from compounds that inhibit luciferase.[1] If switching between formats, re-optimization and validation are necessary.
Pipetting Errors and Reagent Instability: Inaccurate dispensing of small volumes or degradation of reagents can lead to significant variability.	Use calibrated pipettes and consider using automated liquid handlers for high-throughput experiments. Prepare fresh reagents and store them appropriately.

Cell-Based Assays

Question	Possible Cause	Suggested Solution
Why do I observe high variability in cell viability after TL-895 treatment?	Cell Line Instability and Passage Number: Cell lines can change phenotypically over time and with increasing passage number, affecting their response to drugs.[7]	Use low-passage cells and ensure cell line authentication. Standardize cell culture conditions, including media, supplements, and seeding density.[7]
Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates can lead to variability in cell number per well, impacting the final readout.	Ensure a homogenous cell suspension before seeding. Use appropriate techniques to avoid edge effects in plates.
Irreversible Binding and Washout Steps: For an irreversible inhibitor like TL-895, incomplete removal of the compound during media changes can lead to continued target engagement and affect subsequent measurements.	If your experimental design requires washout, ensure thorough and consistent washing steps. Be aware that due to the covalent binding, the inhibitory effect may persist even after the compound is removed from the media.
TL-895 shows lower potency in cellular assays compared to biochemical assays.	Cellular ATP Concentration: The intracellular ATP concentration is much higher (millimolar range) than that typically used in biochemical assays (micromolar range), which can compete with ATP-competitive inhibitors.[8]	This is an expected phenomenon. Cellular assays provide a more physiologically relevant measure of a compound's efficacy.
Cell Permeability and Efflux: The compound may have poor membrane permeability or be actively transported out of the cells by efflux pumps.	While TL-895 is orally bioavailable, significant differences between cell lines can exist. Consider using cell lines with known expression levels of relevant transporters if this is a concern.
Protein Turnover: The rate of new BTK protein synthesis can influence the duration of the inhibitory effect of an irreversible inhibitor. Myeloid cells have a faster BTK protein turnover rate (89%/day) compared to lymphoid cells (26%/day).	Consider the protein turnover rate in your chosen cell line when designing long-term experiments and interpreting results.
How can I confirm that TL-895 is engaging its target (BTK) in my cells?	Lack of a direct measure of target engagement.	Perform a Western blot or a more quantitative method like ProteinSimple Wes to measure the phosphorylation of BTK at Tyr223, which is a marker of its activation.[6] A decrease in p-BTK (Tyr223) levels upon TL-895 treatment indicates target engagement.

Frequently Asked Questions (FAQs)

General

• What is TL-895? TL-895 is a potent, highly selective, and orally active second-generation irreversible inhibitor of Bruton's tyrosine kinase (BTK).[9][10][11] It is an ATP-competitive inhibitor.[12]

• What is the mechanism of action of TL-895? TL-895 works by covalently binding to a cysteine residue (Cys481) in the active site of BTK, leading to its irreversible inhibition.[13] This blocks the downstream signaling pathways that are crucial for the proliferation and survival of certain cancer cells.[14][15]

• In which cell lines has TL-895 shown activity? TL-895 has demonstrated activity in various cell lines, including the Chronic Lymphocytic Leukemia (CLL) cell line Ramos and the Myelofibrosis (MF) cell line Hel-92.

Experimental Design

• What is a suitable concentration range for TL-895 in initial experiments? Based on published data, TL-895 has an average IC50 of 1.5 nM against recombinant BTK and inhibits BTK auto-phosphorylation at the Y223 site with an IC50 of 1-10 nM.[6] In cellular assays, it effectively inhibits phospho-BTK in the nanomolar range. A good starting point for dose-response experiments would be a range from low nanomolar to low micromolar concentrations.

• How long should I incubate cells with TL-895? The optimal incubation time will depend on the specific assay and the biological question. For signaling pathway analysis (e.g., BTK phosphorylation), shorter incubation times (e.g., 1-4 hours) may be sufficient.[16] For cell viability or proliferation assays, longer incubation times (e.g., 24-72 hours) are typically used.[13]

• What are important considerations for working with an irreversible inhibitor like TL-895? The key difference is the time-dependent nature of inhibition. The measured potency (IC50) will decrease with longer pre-incubation times.[1][5] It is crucial to standardize pre-incubation times for reproducible results. Also, the effect of the inhibitor will persist even after it is removed from the medium due to the covalent bond with the target protein.

Quantitative Data Summary

The following tables summarize key quantitative data for TL-895 from published studies.

Table 1: Biochemical Potency of TL-895

Parameter	Value	Target	Notes
Average IC50	1.5 nM[6]	Recombinant BTK
IC50	4.9 nM	BTK
Ki	11.9 nM[12]	BTK
IC50	1-10 nM[6]	BTK auto-phosphorylation (Y223)

Table 2: Cellular Activity of TL-895

Cell Line	Assay	Parameter	Value
Ramos (CLL)	BTK Phosphorylation	EC50	Not explicitly stated, but significant inhibition observed.
Hel-92 (MF)	BTK Phosphorylation	EC50	Not explicitly stated, but potent inhibition observed.
Healthy B cells (from PBMC)	CD69 expression (BCR stimulated)	EC50	12 nM
Healthy B cells (whole blood)	CD69 expression (BCR stimulated)	EC50	21 nM
Healthy monocytes	Cytokine Production (IL-8, IL-1β, MCP-1, MIP-1α, IL-6)	EC50	1-3 nM
32D JAK2(VF) cells	Cell adhesion	Inhibition	40% decrease
JAK2(VF) cells	Chemotaxis towards SDF1α	Inhibition	57% decrease

Experimental Protocols

1. In Vitro BTK Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of TL-895 against recombinant BTK.

Materials:

• Recombinant human BTK enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP solution

• Peptide substrate (e.g., poly(Glu, Tyr) 4:1)

• TL-895 stock solution (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• White, opaque 384-well plates

Procedure:

• Prepare serial dilutions of TL-895 in kinase buffer. Also, prepare a DMSO-only control.

• Add a fixed amount of recombinant BTK enzyme to each well of the 384-well plate.

• Add the serially diluted TL-895 or DMSO control to the wells containing the enzyme.

• Pre-incubate the enzyme and inhibitor for a standardized time (e.g., 30 minutes) at room temperature. This step is critical for irreversible inhibitors.

• Initiate the kinase reaction by adding a mixture of ATP (at a concentration close to its Km) and the peptide substrate.

• Allow the reaction to proceed for a defined period (e.g., 60 minutes) at room temperature, ensuring the reaction is in the linear range.

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding the ADP-Glo™ reagent, incubating, and then adding the Kinase Detection Reagent.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each TL-895 concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the TL-895 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

2. Cell Viability Assay (MTS Assay)

Objective: To assess the effect of TL-895 on the viability of a cancer cell line (e.g., Ramos).

Materials:

• Ramos cells (or other suitable cell line)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• TL-895 stock solution (in DMSO)

• 96-well clear-bottom cell culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay, Promega)

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and allow them to attach or stabilize overnight.

• Prepare serial dilutions of TL-895 in complete cell culture medium. Also, prepare a DMSO vehicle control.

• Remove the old medium from the wells and add the medium containing the different concentrations of TL-895 or the vehicle control.

• Incubate the plate for the desired time period (e.g., 72 hours) in a humidified incubator at 37°C and 5% CO2.

• Add 20 µL of MTS reagent to each well.[17]

• Incubate the plate for 1-4 hours at 37°C, or until a color change is apparent.[17]

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment condition relative to the vehicle control (100% viability).

• Plot the percentage of cell viability against the logarithm of the TL-895 concentration and fit the data to a dose-response curve to determine the IC50 value.

3. BTK Phosphorylation Analysis by ProteinSimple Wes

Objective: To measure the effect of TL-895 on BTK phosphorylation (p-BTK Tyr223) in a cellular context.

Materials:

• Cell line of interest (e.g., Ramos)

• Complete cell culture medium

• TL-895 stock solution (in DMSO)

• Cell lysis buffer (e.g., RIPA buffer) with phosphatase and protease inhibitors

• Primary antibody against phospho-BTK (Tyr223)

• Primary antibody against total BTK

• ProteinSimple Wes instrument and associated reagents (capillaries, plates, separation and stacking matrices, antibodies, detection reagents)

Procedure:

• Seed cells and treat with various concentrations of TL-895 or DMSO for a specified time (e.g., 2 hours).

• Harvest the cells and lyse them on ice using lysis buffer containing phosphatase and protease inhibitors.

• Determine the protein concentration of the lysates using a BCA or similar protein assay.

• Dilute the lysates to a consistent final concentration (e.g., 0.2-1.0 mg/mL) in the sample buffer provided with the Wes kit.

• Prepare the Wes plate by loading the diluted lysates, primary antibodies (anti-p-BTK and anti-total BTK in separate capillaries or multiplexed if validated), secondary antibodies, and detection reagents according to the ProteinSimple Wes user manual.

• Run the plate in the Wes instrument. The instrument will automatically perform protein separation by size, immunoprobing, and detection.

• Analyze the data using the Compass for Simple Western software. The software will provide quantitative data on the peak area for both p-BTK and total BTK.

• Normalize the p-BTK signal to the total BTK signal for each sample to account for any differences in protein loading.

• Compare the normalized p-BTK levels in TL-895-treated samples to the DMSO control to determine the extent of inhibition.

Visualizations

Caption: BTK Signaling Pathway and the inhibitory action of TL-895.

Caption: General workflow for reproducible TL-895 experiments.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. Developing irreversible inhibitors of the protein kinase cysteinome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.bio-techne.com [resources.bio-techne.com]
• 8. pubcompare.ai [pubcompare.ai]
• 9. azurebiosystems.com [azurebiosystems.com]
• 10. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Covalent Inhibition in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resources.bio-techne.com [resources.bio-techne.com]
• 15. An Innovative Approach to Address Neurodegenerative Diseases through Kinase-Targeted Therapies: Potential for Designing Covalent Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. books.rsc.org [books.rsc.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: TL-895 Combination Therapy Studies

Welcome to the technical support center for researchers utilizing TL-895 in combination therapy studies. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TL-895 and the rationale for its use in combination therapies?

A1: TL-895 is a potent, highly selective, and irreversible inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for the proliferation, survival, and trafficking of B-cell malignancies.[1][2] By irreversibly binding to BTK, TL-895 effectively shuts down this signaling cascade. The rationale for using TL-895 in combination therapies is to target multiple oncogenic pathways simultaneously, potentially leading to synergistic anti-cancer effects and overcoming resistance mechanisms. For example, combining TL-895 with a JAK inhibitor like ruxolitinib can concurrently block both BCR and JAK-STAT signaling, which are often dysregulated in hematological malignancies.[3]

Q2: Which cancer cell lines are suitable for in vitro studies with TL-895?

A2: The choice of cell line depends on the specific research question and the combination partner. For studying the effects of TL-895 on B-cell malignancies, cell lines such as Ramos (Burkitt's lymphoma) and Hel-92 (myelofibrosis) have been shown to be responsive.[2] When investigating the combination of TL-895 with a JAK inhibitor, murine pro-B cell lines like Ba/F3 ectopically expressing human JAK2V617F can be utilized to model myeloproliferative neoplasms.[4]

Q3: What are the recommended concentrations of TL-895 to use in initial in vitro experiments?

A3: For initial cell-based assays, it is advisable to perform a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) of TL-895 in your specific cell line. Based on preclinical data, the IC50 of TL-895 for BTK is approximately 1.5-4.9 nM.[2] In cell-based assays, effective concentrations for inhibiting BTK phosphorylation and downstream signaling are typically in the low nanomolar to low micromolar range (e.g., 0.1 µM to 5 µM).[2][4]

Q4: How can I assess the target engagement of TL-895 in my cell-based assays?

A4: Target engagement of TL-895 can be assessed by measuring the phosphorylation of BTK at tyrosine 223 (p-BTK Y223), a key autophosphorylation site. A decrease in p-BTK levels indicates successful target inhibition. This can be measured by Western blotting or by more quantitative methods like ELISA or flow cytometry using phospho-specific antibodies.[2]

Troubleshooting Guides

Synergy Assay (Checkerboard) Troubleshooting

Problem: Inconsistent or non-reproducible synergy results.

• Possible Cause 1: Suboptimal cell seeding density.

  • Solution: Ensure a consistent and optimal cell seeding density is used for each experiment. A density that is too low may result in weak signals, while a density that is too high can lead to nutrient depletion and cell death, confounding the results. It is recommended to perform a cell titration experiment to determine the optimal seeding density for your chosen cell line and assay duration.

• Possible Cause 2: Drug degradation or instability.

  • Solution: Prepare fresh drug dilutions for each experiment from a validated stock solution. Store stock solutions at the recommended temperature and protect from light if necessary. Avoid repeated freeze-thaw cycles.

• Possible Cause 3: Edge effects in multi-well plates.

  • Solution: To minimize evaporation from the outer wells of a 96-well plate, which can concentrate the drugs and affect cell growth, fill the peripheral wells with sterile PBS or culture medium without cells.

• Possible Cause 4: Issues with the viability assay.

  • Solution: Ensure the chosen viability assay (e.g., MTT, MTS, CellTiter-Glo) is linear in the range of cell numbers used and is not affected by the drugs themselves (e.g., color interference). Refer to the "Experimental Protocols" section for detailed viability assay protocols.

Problem: Difficulty interpreting synergy data with an irreversible inhibitor like TL-895.

• Possible Cause: The irreversible binding of TL-895 can complicate the interpretation of traditional synergy models.

  • Solution: When analyzing synergy with an irreversible inhibitor, it is crucial to consider the pre-incubation time. The inhibitory effect of TL-895 is time-dependent. Consider performing washout experiments to distinguish between covalent and non-covalent effects. For data analysis, utilize synergy models like the Chou-Talalay method to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[5] Be mindful that the duration of drug exposure will significantly impact the calculated CI values.

Western Blotting Troubleshooting for BTK Pathway Analysis

Problem: Weak or no signal for phosphorylated BTK (p-BTK).

• Possible Cause 1: Low levels of basal p-BTK in unstimulated cells.

  • Solution: For some cell lines, stimulation may be required to detect a robust p-BTK signal. Consider stimulating cells with an appropriate agonist (e.g., anti-IgM for B-cells) for a short period before cell lysis.

• Possible Cause 2: Rapid dephosphorylation of p-BTK.

  • Solution: Ensure that phosphatase inhibitors are included in your cell lysis buffer to preserve the phosphorylation status of your proteins. Lysis should be performed on ice to minimize enzymatic activity.

• Possible Cause 3: Inefficient antibody binding.

  • Solution: Optimize the concentration of your primary and secondary antibodies. Ensure that the primary antibody is validated for the detection of p-BTK. Use a blocking buffer that is compatible with your antibody and membrane type to reduce background and enhance signal.

Data Presentation

Table 1: In Vitro Activity of TL-895 in Hematological Malignancy Cell Lines

Cell Line	Disease Type	Parameter	TL-895 Value	Reference
Ramos	Burkitt's Lymphoma	IC50 (pBTK)	4.9 nM	[2]
Hel-92	Myelofibrosis	IC50 (pBTK)	~1-3 nM (EC50 for cytokine inhibition)	[2]
32D-JAK2V617F	Myeloproliferative Neoplasm Model	Adhesion Reduction (ICAM/VCAM)	40% at 0.25 µM	[4]
32D-JAK2V617F	Myeloproliferative Neoplasm Model	Chemotaxis Inhibition (SDF1α)	57% at 0.1 µM	[4]

Experimental Protocols

Protocol 1: Checkerboard Synergy Assay

This protocol outlines a general procedure for assessing the synergistic effects of TL-895 in combination with another drug using a checkerboard assay format.

Materials:

• Cancer cell line of interest (e.g., Ramos, Hel-92)

• Complete cell culture medium

• TL-895

• Combination drug (e.g., Ruxolitinib)

• 96-well flat-bottom sterile plates

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density in 100 µL of complete medium per well.

  • Incubate for 24 hours to allow cells to adhere and resume growth.

• Drug Preparation:

  • Prepare a series of 2-fold dilutions of TL-895 and the combination drug in complete medium. The concentration range should bracket the known or estimated IC50 values.

• Drug Addition (Checkerboard Layout):

  • Add 50 µL of the various dilutions of TL-895 to the appropriate wells (creating a concentration gradient along the x-axis).

  • Add 50 µL of the various dilutions of the combination drug to the appropriate wells (creating a concentration gradient along the y-axis).

  • The final volume in each well will be 200 µL. Include wells with each drug alone and untreated control wells.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Cell Viability Measurement:

  • At the end of the incubation period, measure cell viability using your chosen assay according to the manufacturer's protocol (e.g., MTT assay protocol below).

• Data Analysis:

  • Calculate the percentage of cell viability for each well relative to the untreated control.

  • Analyze the data using synergy software (e.g., CompuSyn) to determine the Combination Index (CI).

Protocol 2: MTT Cell Viability Assay

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• PBS (Phosphate-Buffered Saline)

Procedure:

• Following drug treatment (from Protocol 1), carefully remove 100 µL of the culture medium from each well.

• Add 20 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well.

• Mix thoroughly on an orbital shaker for 5-15 minutes to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.[6]

Protocol 3: Western Blotting for BTK Pathway Analysis

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-BTK Y223, anti-total BTK, anti-p-PLCγ2, anti-total PLCγ2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis:

  • After drug treatment, wash cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Visualizations

Caption: Simplified BTK signaling pathway and the inhibitory action of TL-895.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PB2198: TRIAL IN PROGRESS: AN OPEN-LABEL, GLOBAL, MULTICENTER, PHASE 1B/2 STUDY OF TL-895, A BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ADDED TO RUXOLITINIB (RUX) IN PATIENTS (PTS) WITH MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A critical evaluation of methods to interpret drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Best practices for long-term storage of TL-895

Technical Support Center: TL-895

Welcome to the technical support center for TL-895, a novel kinase inhibitor for research use. This guide provides best practices for long-term storage, reconstitution, and handling of TL-895, along with troubleshooting advice to ensure the integrity and performance of the compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized powder of TL-895 upon receipt?

For long-term storage, the lyophilized powder of TL-895 should be stored at -20°C or colder, protected from light.[1] While the lyophilized powder is stable for short periods at room temperature during shipping, immediate transfer to a freezer upon receipt is recommended to maximize shelf life.[2][3] Ensure the container is tightly sealed to prevent moisture absorption, as the compound is hygroscopic.[3]

Q2: What is the recommended solvent for reconstituting TL-895?

TL-895 is soluble in dimethyl sulfoxide (DMSO). We recommend preparing a high-concentration stock solution in 100% DMSO. For cell-based assays, ensure the final concentration of DMSO in your experimental medium is non-toxic to your cells (typically <0.5%).

Q3: How do I prepare a stock solution from the lyophilized powder?

To prepare a stock solution, first allow the vial to equilibrate to room temperature for 15-20 minutes before opening to prevent condensation.[3] Briefly centrifuge the vial to ensure all the powder is at the bottom.[4][5] Add the calculated volume of DMSO to the vial to achieve your desired stock concentration (e.g., 10 mM). Cap the vial and vortex gently or sonicate until the powder is fully dissolved. The solution should be clear.

Q4: How should I store the reconstituted stock solution of TL-895?

Once reconstituted in DMSO, the stock solution should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2][5] These aliquots should be stored in tightly sealed vials at -20°C or -80°C for long-term stability. For daily use, a working aliquot can be stored at 4°C for up to one week.

Q5: I can't see any powder in the vial. Is it empty?

TL-895 is supplied in small quantities and the lyophilized powder can appear as a thin, almost invisible film or a small pellet.[2] During shipping, the powder may have coated the walls or cap of the vial.[2] We recommend centrifuging the vial before opening and proceeding with the reconstitution protocol by adding the solvent directly to the vial.[5]

Troubleshooting Guide

Issue 1: TL-895 powder does not dissolve completely in DMSO.

• Possible Cause 1: Insufficient mixing or time.

  • Solution: After adding DMSO, vortex the solution for at least 30 seconds. If particulates remain, sonicate the vial in a water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

• Possible Cause 2: The solution is supersaturated.

  • Solution: Check your calculations to ensure you have not exceeded the solubility limit of TL-895 in DMSO. If necessary, add more solvent to decrease the concentration.

• Possible Cause 3: The compound may have degraded due to improper storage.

  • Solution: Review your storage conditions. If the lyophilized powder was exposed to moisture or high temperatures for an extended period, its properties may have changed.[6][7]

Issue 2: Precipitate forms in my stock solution after freezing and thawing.

• Possible Cause 1: The compound is crashing out of solution at low temperatures.

  • Solution: Before use, ensure the thawed aliquot is brought to room temperature and vortexed thoroughly to redissolve any precipitate.[8] If the problem persists, consider preparing a lower concentration stock solution.

• Possible Cause 2: Repeated freeze-thaw cycles.

  • Solution: Always aliquot your stock solution into single-use volumes after the initial reconstitution to minimize freeze-thaw cycles.[2]

Issue 3: Inconsistent results between experiments using the same stock solution.

• Possible Cause 1: Incomplete dissolution of the compound.

  • Solution: Always ensure your stock solution is fully dissolved and homogenous before making dilutions. Visually inspect for any precipitate before use.

• Possible Cause 2: Degradation of the compound in the stock solution.

  • Solution: Avoid storing working dilutions in aqueous buffers for extended periods. Prepare fresh dilutions for each experiment from a frozen DMSO stock. If a stock solution is old or has been stored improperly, its potency may be reduced.[] Perform a quality control check if degradation is suspected.

Long-Term Storage Stability Data

The stability of TL-895 was assessed over a 24-month period under different storage conditions. The percentage of intact compound was quantified by HPLC-MS analysis.

Storage Condition	Format	Purity after 6 months	Purity after 12 months	Purity after 24 months
-80°C	Lyophilized Powder	>99%	>99%	>99%
-20°C	Lyophilized Powder	>99%	>99%	98.5%
4°C	Lyophilized Powder	99%	97.2%	94.1%
25°C (Room Temp)	Lyophilized Powder	98%	95.0%	85.3%
-80°C	10 mM in DMSO	>99%	>99%	98.9%
-20°C	10 mM in DMSO	>99%	98.6%	96.5%
4°C	10 mM in DMSO	97%	93.1%	Not Recommended

Experimental Protocol: Assessing TL-895 Stability by HPLC-MS

This protocol outlines a method to assess the chemical stability of TL-895 in solution under various conditions.

1. Materials:

• TL-895 (lyophilized powder and/or 10 mM DMSO stock)

• DMSO (Anhydrous)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Acetonitrile (ACN), HPLC grade

• Formic Acid, LC-MS grade

• Water, LC-MS grade

• HPLC vials

2. Method:

• Prepare Test Solutions:

  • Prepare a 1 µM solution of TL-895 in PBS, pH 7.4, from your DMSO stock solution.

  • Prepare a 1 µM solution of TL-895 in cell culture medium relevant to your experiments.

• Incubation:

  • Incubate the prepared solutions at 37°C.

  • Collect aliquots (time points) at 0, 1, 2, 4, 8, and 24 hours.

  • Immediately quench the reaction by mixing the aliquot 1:1 with cold ACN containing an internal standard.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins and salts.

  • Transfer the supernatant to HPLC vials for analysis.

• HPLC-MS Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: ACN with 0.1% Formic Acid.

  • Gradient: A suitable gradient to separate TL-895 from potential degradants (e.g., 5-95% B over 5 minutes).

  • Detection: Mass spectrometry (MS) in positive ion mode, monitoring the parent mass of TL-895.

• Data Analysis:

  • Quantify the peak area of the TL-895 parent ion at each time point.

  • Normalize the peak area to the internal standard.

  • Calculate the percentage of TL-895 remaining at each time point relative to time 0.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results with TL-895.

Caption: TL-895 acts as an inhibitor of MEK in the MAPK/ERK signaling pathway.

References

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. captivatebio.com [captivatebio.com]
• 3. verifiedpeptides.com [verifiedpeptides.com]
• 4. How to Reconstitute Lyophilized Proteins | R&D Systems [rndsystems.com]
• 5. cusabio.com [cusabio.com]
• 6. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 7. soapmakersjournal.com [soapmakersjournal.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

TL-895 Demonstrates Potent Anti-Cancer Effects in Preclinical Xenograft Models of B-Cell Malignancies

For Immediate Release

Redwood City, CA – New preclinical data validate the anti-cancer efficacy of TL-895, a novel, irreversible Bruton's tyrosine kinase (BTK) inhibitor, in xenograft models of mantle cell lymphoma (MCL) and diffuse large B-cell lymphoma (DLBCL). The findings, published in Scientific Reports, indicate that TL-895 significantly inhibits tumor growth, suggesting its potential as a promising therapeutic agent for these hematological malignancies.[1][2]

TL-895 is a highly selective, second-generation BTK inhibitor that targets a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for the proliferation and survival of malignant B-cells.[1][2] In a comprehensive preclinical study, the efficacy of TL-895 was evaluated in both cell line-derived and patient-derived xenograft (PDX) models, providing a robust assessment of its anti-tumor activity.

Comparative Efficacy in Mantle Cell Lymphoma Xenograft Model

In a subcutaneous xenograft model using the Mino human MCL cell line, orally administered TL-895 demonstrated significant inhibition of tumor growth compared to the vehicle control.[1][3] The study also included a direct comparison with the first-generation BTK inhibitor, ibrutinib. While both TL-895 and ibrutinib showed potent anti-tumor activity, the results indicated a comparable efficacy profile between the two inhibitors in this model.[3]

Treatment Group	Xenograft Model	Outcome	Statistical Significance vs. Vehicle	Statistical Significance vs. Ibrutinib
Vehicle Control	Mino (MCL)	Continuous Tumor Growth	N/A	N/A
TL-895	Mino (MCL)	Significant Tumor Growth Inhibition	P < 0.05	Not Statistically Significant
Ibrutinib	Mino (MCL)	Significant Tumor Growth Inhibition	P < 0.05	Not Statistically Significant

Table 1: Summary of TL-895 Efficacy in Mino MCL Xenograft Model. Data is based on graphical representation of tumor growth curves.[3]

Activity in Patient-Derived Xenograft (PDX) Models of Diffuse Large B-Cell Lymphoma

To further validate its anti-cancer effects in a more clinically relevant setting, TL-895 was tested in a panel of 21 patient-derived xenograft (PDX) models of DLBCL. These models are known to better recapitulate the heterogeneity of human tumors.[4][5][6] TL-895 demonstrated significant tumor growth inhibition in 5 of the 21 (23.8%) DLBCL PDX models, highlighting its potential to be effective in a subset of DLBCL patients.[1][2]

Xenograft Model Type	Number of Models Tested	Number of Models with Significant Response to TL-895	Response Rate
DLBCL PDX	21	5	23.8%

Table 2: Efficacy of TL-895 in a Panel of DLBCL Patient-Derived Xenograft Models.[1][2]

Mechanism of Action: BTK Signaling Pathway Inhibition

TL-895 acts as a potent and highly selective irreversible inhibitor of Bruton's tyrosine kinase.[1][2] BTK is a critical enzyme in the B-cell receptor signaling pathway. Upon activation of the B-cell receptor, BTK is phosphorylated, which in turn activates downstream signaling cascades, including the NF-κB and MAPK pathways. These pathways are essential for the proliferation, survival, and differentiation of B-cells. In malignant B-cells, these pathways are often constitutively active, driving tumor growth. By irreversibly binding to BTK, TL-895 blocks its kinase activity, thereby inhibiting these downstream signaling events and leading to cancer cell death.

BTK Signaling Pathway and TL-895 Inhibition.

Experimental Protocols

Mino Mantle Cell Lymphoma Xenograft Model

Cell Line: The Mino human mantle cell lymphoma cell line was used for this study.

Animal Model: Severe combined immunodeficient (SCID) or nude mice (6-8 weeks old) are typically used for establishing MCL xenografts.

Tumor Implantation: Mino cells (approximately 5 x 10^6 cells) are suspended in a mixture of cell culture medium and Matrigel and are implanted subcutaneously into the flank of the mice.

Tumor Growth Monitoring: Tumor volume is monitored regularly (e.g., twice or three times a week) using caliper measurements. Tumor volume is calculated using the formula: (Length x Width^2) / 2.

Drug Administration: Once tumors reach a predetermined size (e.g., 100-200 mm³), animals are randomized into treatment groups. TL-895, ibrutinib, or a vehicle control are administered orally, once daily, for the duration of the study (e.g., 27 days).

Endpoint: The primary endpoint is typically tumor growth inhibition at the end of the treatment period.

Diffuse Large B-Cell Lymphoma Patient-Derived Xenograft (PDX) Model

Tumor Acquisition: Fresh tumor tissue is obtained from consenting DLBCL patients.

Animal Model: Highly immunodeficient mice, such as NOD-scid IL2Rgamma-null (NSG) mice, are used to support the engraftment of human tumors.

Tumor Implantation: Small fragments of the patient's tumor are surgically implanted subcutaneously into the flank of the mice.

Passaging: Once the initial tumor (P0) reaches a sufficient size, it is harvested and can be passaged into subsequent cohorts of mice for expansion and therapeutic studies.

Drug Administration and Monitoring: Similar to the cell line-derived xenograft model, once tumors are established and have reached a specified volume, mice are randomized to treatment groups. TL-895 or a vehicle control is administered, and tumor growth is monitored regularly.

Endpoint: The primary endpoint is the inhibition of tumor growth in the treated group compared to the control group.

Experimental Workflow for Xenograft Studies.

Conclusion

The preclinical data from these xenograft models provide a strong rationale for the continued development of TL-895 as a potential treatment for B-cell malignancies. Its potent and selective inhibition of BTK, leading to significant tumor growth inhibition in both cell line-derived and patient-derived xenograft models, underscores its promise. Further clinical investigation is warranted to determine the safety and efficacy of TL-895 in patients with mantle cell lymphoma, diffuse large B-cell lymphoma, and other related cancers.[7][8][9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. crownbio.com [crownbio.com]
• 5. B-cell lymphoma patient-derived xenograft models enable drug discovery and are a platform for personalized therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. championsoncology.com [championsoncology.com]
• 7. hra.nhs.uk [hra.nhs.uk]
• 8. P1005: EFFECT OF TL-895, A NOVEL BRUTON’S TYROSINE KINASE INHIBITOR (BTKI), ON ONCOGENIC JANUS KINASE 2-V617F (JAK2VF) SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TL-895 by Telios Pharma for Systemic Mastocytosis: Likelihood of Approval [pharmaceutical-technology.com]
• 10. P1038: TL-895, A FIRST-IN-CLASS, COVALENT BRUTON TYROSINE KINASE INHIBITOR (BTKI) FOR THE TREATMENT OF MYELOFIBROSIS (MF) PATIENTS (PTS) WITH SEVERE THROMBOCYTOPENIA (PLATELETS (PLTS) <50 K/UL) - PMC [pmc.ncbi.nlm.nih.gov]

TL-895: A Comparative Analysis of its Impact on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the investigational Bruton's tyrosine kinase (BTK) inhibitor, TL-895, and its impact on cytokine production relative to other established inhibitors in the field. TL-895 is a potent, highly selective, orally available, irreversible inhibitor of BTK currently under investigation for the treatment of various hematological malignancies.[1][2][3][4] A key aspect of its mechanism of action involves the modulation of cytokine signaling pathways, which play a critical role in the inflammatory tumor microenvironment.

Executive Summary

Preclinical data indicates that TL-895 is a potent inhibitor of pro-inflammatory cytokine production in myeloid cells.[5] Specifically, it has been shown to inhibit the release of a range of key cytokines with high potency. While direct head-to-head comparative studies with a broad panel of cytokines are not yet widely published, this guide synthesizes the available data for TL-895 and contrasts it with the known cytokine inhibition profiles of other BTK inhibitors such as ibrutinib, acalabrutinib, and zanubrutinib, as well as the JAK1/2 inhibitor ruxolitinib.

Comparative Analysis of Cytokine Inhibition

The following tables summarize the available quantitative data on the inhibitory effects of TL-895 and other relevant inhibitors on the production of various cytokines. It is important to note that the experimental conditions under which these data were generated may vary, and direct comparisons should be made with caution in the absence of head-to-head studies.

Table 1: TL-895 Inhibition of Pro-Inflammatory Cytokine Production in Healthy Monocytes [5]

Cytokine	EC50 (nM)
IL-8, IL-1β, MCP-1, MIP-1α, IL-6	1 - 3

EC50 values represent the concentration of the inhibitor that results in a 50% reduction in the production of the specified cytokines.

Table 2: Ruxolitinib Inhibition of Cytokine Release

Cytokine	Target Cells	IC50 (µM)
IL-4	Human Basophils	21.03 ± 5.55
IL-13	Human Basophils	18.60 ± 8.86

Experimental Protocols

The following is a representative experimental protocol for an in vitro cytokine release assay, synthesized from established methodologies, to assess the impact of inhibitors like TL-895 on cytokine production.

Objective: To determine the half-maximal effective concentration (EC50) or inhibitory concentration (IC50) of test compounds on the production of pro-inflammatory cytokines by human peripheral blood mononuclear cells (PBMCs) stimulated with lipopolysaccharide (LPS).

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test inhibitors (TL-895, ibrutinib, acalabrutinib, zanubrutinib, ruxolitinib) dissolved in DMSO

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• Enzyme-linked immunosorbent assay (ELISA) kits for target cytokines (e.g., IL-6, IL-8, TNF-α, IL-1β, MCP-1, MIP-1α)

• Plate reader

Procedure:

• PBMC Isolation: Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.

• Cell Plating: Resuspend PBMCs in complete RPMI-1640 medium and plate them in a 96-well plate at a density of 2 x 10^5 cells/well.

• Inhibitor Treatment: Prepare serial dilutions of the test inhibitors in complete RPMI-1640 medium. Add the diluted inhibitors to the appropriate wells. Include a vehicle control (DMSO) and a no-inhibitor control.

• Stimulation: After a pre-incubation period with the inhibitors (e.g., 1 hour), stimulate the cells by adding LPS to a final concentration of 100 ng/mL to all wells except for the unstimulated control wells.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatant from each well.

• Cytokine Quantification: Measure the concentration of the target cytokines in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration compared to the LPS-stimulated control without inhibitor. Determine the EC50/IC50 values by fitting the data to a dose-response curve using appropriate software.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway targeted by TL-895 and a typical experimental workflow for assessing its impact on cytokine production.

References

• 1. Frontiers | The JAK1/JAK2 inhibitor ruxolitinib inhibits mediator release from human basophils and mast cells [frontiersin.org]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. hra.nhs.uk [hra.nhs.uk]
• 4. Facebook [cancer.gov]
• 5. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]

Navigating the Nuances: A Comparative Analysis of BTK Inhibitor Safety Profiles

For researchers, scientists, and drug development professionals, understanding the intricate safety profiles of Bruton's tyrosine kinase (BTK) inhibitors is paramount for advancing targeted therapies in B-cell malignancies. This guide provides an objective comparison of the safety profiles of prominent BTK inhibitors, supported by clinical trial data and detailed methodologies, to aid in informed decision-making and future drug development.

The advent of BTK inhibitors has revolutionized the treatment landscape for various B-cell cancers, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). However, the therapeutic benefits of these agents are often accompanied by a spectrum of adverse events (AEs), necessitating a careful evaluation of their respective safety profiles. This comparison focuses on the first-generation inhibitor ibrutinib and the second-generation inhibitors acalabrutinib and zanubrutinib, with emerging data on the non-covalent inhibitor pirtobrutinib.

Key Safety Considerations in BTK Inhibition

The toxicity profile of BTK inhibitors is intrinsically linked to their mechanism of action and kinase selectivity. Off-target inhibition of other kinases, such as TEC family kinases and epidermal growth factor receptor (EGFR), can contribute to a range of adverse events.[1][2][3][4][5] Second-generation BTK inhibitors were specifically designed to have greater selectivity for BTK, with the aim of minimizing these off-target effects and improving tolerability.[2][4][6]

Common AEs of clinical interest across the class include cardiovascular toxicities (atrial fibrillation, hypertension), bleeding events, infections, and hematological toxicities.[3][6][7][8][9][10] The management of these AEs is a critical aspect of long-term BTK inhibitor therapy.[11]

Comparative Safety Data from Head-to-Head Trials

Direct comparisons from randomized clinical trials provide the most robust evidence for differentiating the safety profiles of BTK inhibitors.

Acalabrutinib vs. Ibrutinib (ELEVATE-RR Trial)

The ELEVATE-RR trial, a phase 3 head-to-head study in patients with previously treated CLL, demonstrated that acalabrutinib has a more favorable safety profile compared to ibrutinib.[12][13]

Key findings from the ELEVATE-RR trial show a lower incidence of cardiovascular-related toxicities with acalabrutinib.[12] Specifically, the incidence of any-grade atrial fibrillation/flutter and hypertension was significantly lower in the acalabrutinib arm.[12][14] While both drugs showed similar efficacy in terms of progression-free survival, treatment discontinuation due to adverse events was lower with acalabrutinib.[12][15] However, headache and cough were reported more frequently with acalabrutinib.[12][14][16]

Zanubrutinib vs. Ibrutinib (ALPINE and ASPEN Trials)

The phase 3 ALPINE trial in patients with relapsed/refractory CLL/SLL and the ASPEN trial in Waldenström macroglobulinemia have also shown a safety advantage for zanubrutinib over ibrutinib.[17]

In the ALPINE study, zanubrutinib was associated with a lower rate of atrial fibrillation and flutter compared to ibrutinib.[18] Overall, cardiac disorders were less frequent with zanubrutinib.[18][19] A prospective cohort study also suggested a more favorable safety profile for zanubrutinib, with fewer severe adverse events.[20] While some grade 3 or greater AEs were slightly more common in the zanubrutinib arm in the ALPINE trial, serious AEs were more frequent in the ibrutinib group.[18]

Quantitative Comparison of Adverse Events

The following table summarizes the incidence of key adverse events from head-to-head clinical trials comparing second-generation BTK inhibitors with ibrutinib.

Adverse Event	Acalabrutinib (ELEVATE-RR)[12]	Ibrutinib (ELEVATE-RR)[12]	Zanubrutinib (ALPINE)[18]	Ibrutinib (ALPINE)[18]
Cardiovascular
Atrial Fibrillation/Flutter (any grade)	9.4%	16.0%	2.5%	10.1%
Hypertension (any grade)	9.4%	23.2%	15.7%	13.0%
Hemorrhage
Major Hemorrhage	-	-	2.9%	3.9%
Hematologic
Neutropenia (Grade ≥3)	-	-	19.6%	15.5%
Other Common AEs
Diarrhea (any grade)	34.6%	46.0%	16.7%	19.3%
Arthralgia (any grade)	15.8%	22.8%	9.3%	14.0%
Headache (any grade)	34.6%	20.2%	-	-
Cough (any grade)	28.9%	21.3%	-	-

Note: Data presented are from different clinical trials and patient populations and should be interpreted with caution. For full details, refer to the primary publications.

The Rise of Non-Covalent BTK Inhibitors: Pirtobrutinib

Pirtobrutinib, a highly selective, non-covalent (reversible) BTK inhibitor, has demonstrated a favorable safety profile in patients with B-cell malignancies, including those previously treated with covalent BTK inhibitors.[21][22][23][24] The most common treatment-emergent adverse events (TEAEs) are generally low-grade and include fatigue and diarrhea.[22][23] Treatment discontinuation due to AEs has been reported to be low.[22][25] The unique binding mechanism of non-covalent inhibitors may offer a safer alternative for patients who are intolerant to covalent BTK inhibitors.[4][24]

Signaling Pathways and Experimental Workflows

To visualize the underlying biology and the process of safety evaluation, the following diagrams are provided.

Caption: Simplified BTK Signaling Pathway in B-Cells.

Caption: Experimental Workflow for a Comparative Safety Clinical Trial.

Experimental Protocols

The safety data presented in this guide are derived from rigorously conducted clinical trials. The general methodology for these trials involves:

• Patient Population: Enrollment of patients with a confirmed diagnosis of a specific B-cell malignancy who meet predefined inclusion and exclusion criteria, including prior treatment history.

• Study Design: Typically, these are randomized, open-label, multicenter studies. Patients are randomly assigned to receive one of the BTK inhibitors being compared.

• Treatment Administration: The investigational and comparator drugs are administered at their approved or protocol-specified doses and schedules.

• Safety Assessments: The primary method for safety evaluation is the monitoring and grading of adverse events using the Common Terminology Criteria for Adverse Events (CTCAE).[20] This includes regular clinical assessments, laboratory tests, and electrocardiograms.

• Data Analysis: The incidence, severity, and type of AEs are collected and compared between treatment arms. Statistical analyses are performed to determine if there are significant differences in the safety profiles of the compared agents.

Conclusion

The evolution of BTK inhibitors has led to the development of second-generation agents with improved safety profiles compared to the first-generation inhibitor ibrutinib. Head-to-head clinical trials have demonstrated that acalabrutinib and zanubrutinib are associated with a lower incidence of key cardiovascular adverse events, such as atrial fibrillation.[12][18][26] The emergence of non-covalent inhibitors like pirtobrutinib offers a promising, well-tolerated option for patients, including those who have failed prior covalent BTK inhibitor therapy.[24] A thorough understanding of the distinct safety profiles of these agents is crucial for optimizing patient outcomes and guiding the development of the next wave of BTK-targeted therapies.

References

• 1. Frontiers | Monitoring and Managing BTK Inhibitor Treatment-Related Adverse Events in Clinical Practice [frontiersin.org]
• 2. ajmc.com [ajmc.com]
• 3. Managing toxicities of Bruton tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hematologyandoncology.net [hematologyandoncology.net]
• 5. researchgate.net [researchgate.net]
• 6. cllsociety.org [cllsociety.org]
• 7. managinglymphoma.com [managinglymphoma.com]
• 8. ashpublications.org [ashpublications.org]
• 9. Monitoring and Managing BTK Inhibitor Treatment-Related Adverse Events in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. Evidence-based expert consensus on clinical management of safety of Bruton’s tyrosine kinase inhibitors (2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Detailed safety profile of acalabrutinib vs ibrutinib in previously treated chronic lymphocytic leukemia in the ELEVATE-RR trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. cancernetwork.com [cancernetwork.com]
• 15. ashpublications.org [ashpublications.org]
• 16. drugs.com [drugs.com]
• 17. youtube.com [youtube.com]
• 18. targetedonc.com [targetedonc.com]
• 19. ajmc.com [ajmc.com]
• 20. Comparative Safety of Ibrutinib Versus Zanubrutinib in Patients With Chronic Lymphocytic Leukemia: A Prospective Cohort Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Safety of Extended Pirtobrutinib Exposure in Relapsed and/or Refractory B-Cell Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. karger.com [karger.com]
• 24. The role of noncovalent BTK inhibitors in the era of covalent BTK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. targetedonc.com [targetedonc.com]
• 26. ashpublications.org [ashpublications.org]

A Comparative Guide to TL-895 and Other BTK Inhibitors in the Context of Drug Resistance

For Researchers, Scientists, and Drug Development Professionals

Bruton's tyrosine kinase (BTK) has emerged as a critical therapeutic target in B-cell malignancies. The development of BTK inhibitors has revolutionized the treatment landscape for diseases like chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). However, the emergence of drug resistance poses a significant clinical challenge. This guide provides a comparative overview of TL-895, a second-generation covalent BTK inhibitor, in the context of other approved BTK inhibitors, with a focus on mechanisms of action and cross-resistance profiles.

Mechanism of Action and Resistance to BTK Inhibitors

BTK inhibitors are broadly classified into two categories: covalent and non-covalent inhibitors. Covalent inhibitors, such as ibrutinib, acalabrutinib, zanubrutinib, and TL-895, form an irreversible bond with a cysteine residue at position 481 (C481) in the BTK active site.[1][2] This covalent binding leads to sustained inhibition of BTK activity. Non-covalent inhibitors, like pirtobrutinib, bind reversibly to the BTK active site and do not depend on the C481 residue for their activity.[3]

The primary mechanism of acquired resistance to first- and second-generation covalent BTK inhibitors is the mutation of the C481 residue, most commonly to a serine (C481S).[1][4] This mutation prevents the covalent binding of the inhibitor, leading to a loss of efficacy.[5] In contrast, resistance to non-covalent inhibitors can arise from various non-C481 mutations in the BTK kinase domain.[3]

TL-895: A Highly Selective Covalent BTK Inhibitor

TL-895 (formerly known as M7583) is a potent, highly selective, second-generation, irreversible BTK inhibitor.[6] Preclinical studies have demonstrated its high potency against recombinant BTK and its ability to inhibit BTK auto-phosphorylation.[6] As a covalent inhibitor, its mechanism of action is centered on binding to the C481 residue of BTK.[1]

While direct comparative studies of TL-895 in cell lines with acquired resistance to other BTK inhibitors are not extensively available in the public domain, its profile as a covalent inhibitor suggests a potential lack of efficacy against BTK C481S mutations, a common resistance mechanism for this class of drugs. However, its high selectivity may offer a different off-target profile compared to other covalent inhibitors.

Comparative Efficacy Data

The following tables summarize the available quantitative data for TL-895 and other representative BTK inhibitors.

Table 1: In Vitro Potency of BTK Inhibitors Against Wild-Type BTK

Inhibitor	Type	Target	IC50 (nM)
TL-895	Covalent	Recombinant BTK	1.5[6]
TL-895	Covalent	BTK (in cells)	4.9[7]
Ibrutinib	Covalent	Recombinant BTK	~0.5
Acalabrutinib	Covalent	Recombinant BTK	~5
Zanubrutinib	Covalent	Recombinant BTK	<1
Pirtobrutinib	Non-covalent	Recombinant BTK	~2.5

Note: IC50 values for ibrutinib, acalabrutinib, zanubrutinib, and pirtobrutinib are approximate values gathered from various public sources for comparative context and were not part of a head-to-head study with TL-895.

Table 2: Anti-proliferative Activity of TL-895 and Other Covalent BTK Inhibitors in Primary CLL Blasts

Inhibitor	IC50 (µM)
TL-895	~0.2
Ibrutinib	~0.2
Acalabrutinib	~0.2

This data is from a preclinical study and suggests comparable potency in inhibiting the proliferation of primary CLL blasts in vitro.[8]

Cross-Resistance Profiles

Understanding the cross-resistance between different BTK inhibitors is crucial for sequential therapy.

Table 3: Known Resistance Mutations and Potential Cross-Resistance

Inhibitor Class	Key Resistance Mutations	Potential Activity of Other Inhibitors
Covalent (Ibrutinib, Acalabrutinib, Zanubrutinib)	BTK C481S, C481R, C481Y	Non-covalent inhibitors (e.g., pirtobrutinib) are generally effective.[3] Activity of other covalent inhibitors is significantly reduced.
Covalent (Acalabrutinib)	BTK T474I (often with C481S)[9]	Pirtobrutinib is susceptible to T474I mutations.
Covalent (Zanubrutinib)	BTK L528W[4]	Pirtobrutinib is susceptible to L528W mutations.[9]
Non-covalent (Pirtobrutinib)	Various non-C481 mutations (e.g., T474I, L528W, V416L, A428D, M437R)	Some of these mutations may confer cross-resistance to certain covalent inhibitors.[3]

Due to the lack of specific published data on TL-895's activity against these resistance mutations, its cross-resistance profile remains to be fully elucidated. As a covalent inhibitor, it is anticipated to have limited activity against the C481S mutation. Its efficacy against non-C481 mutations that confer resistance to non-covalent inhibitors is unknown.

Experimental Protocols

Detailed methodologies are essential for the interpretation and replication of experimental data. Below are summaries of key experimental protocols relevant to the study of BTK inhibitors.

Biochemical BTK Kinase Assay

This assay measures the enzymatic activity of purified BTK and the inhibitory effect of compounds.

• Principle: Recombinant BTK is incubated with a substrate (e.g., a synthetic peptide) and ATP. The kinase reaction results in the phosphorylation of the substrate. The amount of ADP produced is quantified, typically using a luminescence-based method (e.g., ADP-Glo™ Kinase Assay).

• Procedure Outline:

  • Incubate recombinant BTK enzyme with the test inhibitor (e.g., TL-895) at various concentrations.

  • Initiate the kinase reaction by adding the substrate and ATP.

  • After a defined incubation period, stop the reaction.

  • Add a reagent that converts the generated ADP to ATP.

  • Measure the newly synthesized ATP via a luciferase-luciferin reaction, which produces a luminescent signal proportional to the kinase activity.

  • Calculate IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

Cell Viability/Proliferation Assay

This assay determines the effect of BTK inhibitors on the growth and survival of cancer cell lines.

• Principle: The metabolic activity of viable cells is used as an indicator of cell number. A common method is the MTT or MTS assay, where a tetrazolium salt is reduced by metabolically active cells to a colored formazan product.

• Procedure Outline:

  • Seed cancer cell lines (e.g., lymphoma cell lines) in 96-well plates.

  • Treat the cells with a range of concentrations of the BTK inhibitor.

  • Incubate for a specified period (e.g., 72 hours).

  • Add the MTT or MTS reagent to each well.

  • Incubate to allow for the conversion of the tetrazolium salt.

  • Measure the absorbance of the colored product using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Western Blotting for BTK Signaling Pathway Analysis

This technique is used to detect changes in the phosphorylation status of proteins in the BTK signaling pathway.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies to detect target proteins and their phosphorylated forms.

• Procedure Outline:

  • Treat cells with the BTK inhibitor for a specified time.

  • Lyse the cells to extract proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for total BTK, phosphorylated BTK (pBTK), and other downstream signaling proteins (e.g., PLCγ2, ERK).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and detect the signal using an imaging system.

Visualizing BTK Signaling and Resistance

The following diagrams illustrate the BTK signaling pathway and the mechanisms of resistance to different BTK inhibitors.

Caption: Simplified BTK signaling pathway in B-cells.

Caption: Mechanisms of action and resistance to BTK inhibitors.

Conclusion

TL-895 is a potent and highly selective second-generation covalent BTK inhibitor with demonstrated preclinical activity. While it shows comparable in vitro potency to other covalent inhibitors against wild-type BTK and in primary CLL cells, its efficacy against clinically relevant resistance mutations, particularly C481S, has not been detailed in publicly available studies. The landscape of BTK inhibitor resistance is complex and evolving. Further preclinical and clinical studies are warranted to fully characterize the cross-resistance profile of TL-895 and its potential role in the sequential treatment of B-cell malignancies. This will be critical in defining its optimal positioning in a therapeutic landscape that includes both covalent and non-covalent BTK inhibitors.

References

• 1. ashpublications.org [ashpublications.org]
• 2. esmo.org [esmo.org]
• 3. Resistance to Bruton Tyrosine Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cllsociety.org [cllsociety.org]
• 5. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BTK inhibitor TL-895 inhibits cell activation and pro-inflammatory signaling in lymphoid and myeloid cells | BioWorld [bioworld.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. A Review of Resistance Mechanisms to Bruton’s Kinase Inhibitors in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. onclive.com [onclive.com]

Evaluating the Long-Term Efficacy of TL-895 in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical efficacy of TL-895, a novel second-generation Bruton's tyrosine kinase (BTK) inhibitor, against established alternatives in key models of B-cell malignancies and myelofibrosis. The data presented is intended to offer an objective overview to inform further research and development decisions.

Executive Summary

TL-895 is a potent and selective, orally available, covalent inhibitor of BTK.[1] Preclinical evidence demonstrates its efficacy in models of B-cell malignancies and myelofibrosis.[2][3] This guide compares the performance of TL-895 with first and second-generation BTK inhibitors (ibrutinib, acalabrutinib, and zanubrutinib) in mantle cell lymphoma (MCL) xenograft models, and with JAK inhibitors (ruxolitinib and fedratinib) in a JAK2V617F murine model of myelofibrosis. The presented data highlights the potential of TL-895 as a promising therapeutic candidate.

Comparison in B-Cell Malignancies: Mantle Cell Lymphoma Xenograft Model

The in vivo efficacy of TL-895 was evaluated in a Mino mantle cell lymphoma (MCL) xenograft model and compared to the first-generation BTK inhibitor, ibrutinib, and other second-generation inhibitors, acalabrutinib and zanubrutinib.

Quantitative Efficacy Data

Drug	Model	Dosing Regimen	Tumor Growth Inhibition (TGI) vs. Vehicle	Complete Response (CR) Rate	Reference
TL-895	Mino MCL Xenograft	Not Specified	Significant (P < 0.05)	Not Reported	[2][4]
Ibrutinib	Mino MCL Xenograft	Not Specified	Significant (P < 0.05)	Not Reported	[4]
Acalabrutinib	MCL Xenograft	Not Specified	Efficacious	40% (in a Phase 2 study)	[5][6]
Zanubrutinib	MCL Xenograft	160 mg twice daily	Significant	78% (in a Phase 2 study)	[7][8]

Note: Direct head-to-head preclinical studies comparing all four drugs in the same experiment were not identified. The data is compiled from separate studies, and experimental conditions may vary.

Experimental Protocol: Mantle Cell Lymphoma Xenograft Model

Cell Line: Mino, a human mantle cell lymphoma cell line.

Animal Model: 6- to 7-week-old nude mice.

Tumor Implantation: Subcutaneous inoculation of 5 x 10^6 Mino cells.

Treatment Initiation: When tumor volume reached 100-200 mm³.

Drug Administration: Administered orally, once or twice daily, for a specified duration (e.g., 21 days). A vehicle control group is run in parallel.

Efficacy Assessment: Tumor volume is measured regularly using calipers and calculated using the formula: V = 1/2 × length × width². Tumor growth inhibition is determined by comparing the tumor volumes in the treated groups to the vehicle control group.[9]

Comparison in Myelofibrosis: JAK2V617F Murine Model

The therapeutic potential of TL-895 in myelofibrosis is being investigated, with a focus on its ability to modulate key signaling pathways and improve disease parameters.[1][3] This section compares the preclinical efficacy of established JAK inhibitors, ruxolitinib and fedratinib, in a JAK2V617F-driven murine model of myelofibrosis, a key model for studying the disease.

Quantitative Efficacy Data

Drug	Model	Key Efficacy Endpoint	Result	Reference
Ruxolitinib	JAK2V617F Murine Model	Spleen Volume Reduction	Significant reduction in spleen size	[10][11][12][13]
Fedratinib	JAK2V617F Murine Model	Spleen Volume Reduction	Dose-dependent reduction in splenomegaly	[14][15][16][17][18]

Note: The table summarizes the primary efficacy endpoint for these drugs in the specified model. The magnitude of spleen volume reduction can vary based on the specific experimental setup.

Experimental Protocol: JAK2V617F Murine Model of Myelofibrosis

Model Generation: Bone marrow cells from donor mice are transduced with a retrovirus expressing the human JAK2V617F mutation. These cells are then transplanted into lethally irradiated recipient mice.[19][20][21]

Disease Phenotype: The recipient mice develop a myeloproliferative neoplasm that mimics human myelofibrosis, characterized by leukocytosis, splenomegaly, and bone marrow fibrosis.[22][23]

Drug Administration: The test compounds (e.g., ruxolitinib, fedratinib) or a vehicle control are administered orally to the mice for a defined period.

Efficacy Assessment: The primary endpoint is typically the reduction in spleen size and weight. Other parameters such as white blood cell counts, hematocrit levels, and the degree of bone marrow fibrosis are also evaluated.[11]

Signaling Pathways and Experimental Workflow

TL-895 Mechanism of Action: BTK Signaling Pathway

Caption: TL-895 inhibits the BTK signaling pathway.

Experimental Workflow for In Vivo Efficacy Studies

Caption: A typical workflow for preclinical in vivo efficacy studies.

Logical Relationship for Comparative Evaluation

Caption: Logical structure of the comparative evaluation.

References

• 1. P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. P1038: TL-895, A FIRST-IN-CLASS, COVALENT BRUTON TYROSINE KINASE INHIBITOR (BTKI) FOR THE TREATMENT OF MYELOFIBROSIS (MF) PATIENTS (PTS) WITH SEVERE THROMBOCYTOPENIA (PLATELETS (PLTS) <50 K/UL) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluating Acalabrutinib In The Treatment Of Mantle Cell Lymphoma: Design, Development, And Place In Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acalabrutinib shows less off-target activity in mantle cell lymphoma | MDedge [mdedge.com]
• 7. Zanubrutinib in relapsed/refractory mantle cell lymphoma: long-term efficacy and safety results from a phase 2 study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zanubrutinib in Mantle Cell Lymphoma Management: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubcompare.ai [pubcompare.ai]
• 10. Efficacy of Ruxolitinib for Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Distinct effects of ruxolitinib and interferon-alpha on murine JAK2V617F myeloproliferative neoplasm hematopoietic stem cell populations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sumitomo Pharma America to Present New Investigational Data at the 2025 American Society of Hematology Annual Meeting [prnewswire.com]
• 14. JAK2 inhibition has different therapeutic effects according to myeloproliferative neoplasm development in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clinical Utility of Fedratinib in Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ashpublications.org [ashpublications.org]
• 17. A phase 2 randomized dose-ranging study of the JAK2-selective inhibitor fedratinib (SAR302503) in patients with myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cancernetwork.com [cancernetwork.com]
• 19. Effect of NS-018, a selective JAK2V617F inhibitor, in a murine model of myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A conditional inducible JAK2V617F transgenic mouse model reveals myeloproliferative disease that is reversible upon switching off transgene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 21. aacrjournals.org [aacrjournals.org]
• 22. mdpi.com [mdpi.com]
• 23. A Murine Model With JAK2V617F Expression in Both Hematopoietic Cells and Vascular Endothelial Cells Recapitulates the Key Features of Human Myeloproliferative Neoplasm - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to BTK Inhibitor Combinations: Featuring TL-895 and Venetoclax-Based Regimens

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of targeted therapies for hematological malignancies, the combination of Bruton's tyrosine kinase (BTK) inhibitors with the BCL-2 inhibitor venetoclax has emerged as a highly effective, chemotherapy-free treatment paradigm. This guide provides a comparative analysis of the investigational second-generation BTK inhibitor, TL-895, alongside established BTK inhibitors—ibrutinib, acalabrutinib, and zanubrutinib—in the context of their combination therapies with venetoclax. While direct clinical data for a TL-895 and venetoclax combination is not yet publicly available, this guide leverages existing data from pivotal trials of other BTK inhibitors to offer a predictive and comparative framework for researchers.

Introduction to TL-895

TL-895 is a potent, orally available, and highly selective irreversible BTK inhibitor currently under clinical investigation.[1][2][3] Preclinical studies have demonstrated its high potency against recombinant BTK with an average IC50 of 1.5 nM.[4][5] TL-895 is being evaluated in Phase 2 clinical trials for various hematological malignancies, including myelofibrosis, indolent systemic mastocytosis, Chronic Lymphocytic Leukemia (CLL), and Small Lymphocytic Lymphoma (SLL).[6][7] Its mechanism of action involves the inhibition of BTK, a key enzyme in the B-cell receptor signaling pathway, which is crucial for B-cell proliferation and survival.[3][7]

The Rationale for Combining BTK Inhibitors with Venetoclax

The combination of a BTK inhibitor with venetoclax offers a dual-pronged attack on cancer cells. BTK inhibitors, by blocking the B-cell receptor signaling pathway, effectively mobilize CLL cells from the lymph nodes and bone marrow into the peripheral blood. This mobilization makes them more susceptible to apoptosis induced by venetoclax, which inhibits the anti-apoptotic protein BCL-2. This synergistic action leads to deeper and more durable responses, including high rates of minimal residual disease (MRD) negativity.[2][8]

Comparative Efficacy of BTK Inhibitor and Venetoclax Combinations

While awaiting data for TL-895 with venetoclax, we can draw comparisons from key clinical trials of other BTK inhibitors in combination with venetoclax for the treatment of CLL.

Table 1: Efficacy of BTK Inhibitor + Venetoclax Combinations in Frontline CLL

Clinical Trial (BTK Inhibitor)	Patient Population	Key Efficacy Outcomes
AMPLIFY (Acalabrutinib)	Treatment-naïve CLL	Progression-Free Survival (PFS) at 36 months: - Acalabrutinib + Venetoclax (AV): 76.5%[1][9][10] - Acalabrutinib + Venetoclax + Obinutuzumab (AVO): 83.1%[1][9][10] - Chemoimmunotherapy: 66.5%[1][9][10] Undetectable MRD (uMRD) in peripheral blood: - AV: 45.0%[1] - AVO: 95.0%[1]
GLOW (Ibrutinib)	Treatment-naïve CLL	PFS at 46 months: - Ibrutinib + Venetoclax (I+V): Median not reached[2][8] - Chlorambucil + Obinutuzumab: 21.7 months[2][8] uMRD in peripheral blood 3 months post-treatment: - I+V: 55%[2][8]
CAPTIVATE (Ibrutinib)	Treatment-naïve CLL	5-year PFS: 67%[6] 5-year Overall Survival (OS): 96%[6]
SEQUOIA Arm D (Zanubrutinib)	Treatment-naïve CLL/SLL with del(17p) and/or TP53 mutation	Overall Response Rate (ORR): 100%[11] Complete Response (CR/CRi): 45%[11] uMRD in peripheral blood: 48%[11] 36-month PFS: 92%[11]

Safety Profile of BTK Inhibitor and Venetoclax Combinations

The safety profiles of these combinations are generally manageable, with common adverse events including neutropenia, diarrhea, and fatigue. The incidence of specific side effects can vary between different BTK inhibitors.

Table 2: Key Grade ≥3 Adverse Events in BTK Inhibitor + Venetoclax Combination Trials

Adverse Event	AMPLIFY (Acalabrutinib + Venetoclax)	SEQUOIA Arm D (Zanubrutinib + Venetoclax)
Neutropenia	26.8%[1]	17%[4][11]
Hypertension	Not Reported	10%[4]
Diarrhea	Not Reported	6%[4]
Atrial Fibrillation	0.7%[1]	Not Reported
Tumor Lysis Syndrome	0.3%[1]	Not Reported[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are summaries of the protocols for key clinical trials.

AMPLIFY Trial (Acalabrutinib + Venetoclax)

• Study Design: Phase 3, randomized, open-label trial.

• Patient Population: Treatment-naïve CLL patients without del(17p) or TP53 mutations.[1]

• Treatment Arms:

  • Acalabrutinib plus venetoclax (AV).

  • Acalabrutinib plus venetoclax and obinutuzumab (AVO).

  • Chemoimmunotherapy (fludarabine-cyclophosphamide-rituximab or bendamustine-rituximab).[1]

• Dosing: Specific dosing regimens and ramp-up schedules for venetoclax were followed to mitigate the risk of tumor lysis syndrome.

• Primary Endpoint: Investigator-assessed PFS for AV versus chemoimmunotherapy.[1]

CAPTIVATE Trial (Ibrutinib + Venetoclax)

• Study Design: Phase 2, multicenter, fixed-duration treatment study.[6]

• Patient Population: Previously untreated CLL patients.[6]

• Treatment Regimen: Patients received 3 cycles of ibrutinib lead-in, followed by 12 cycles of ibrutinib plus venetoclax.[3]

• Endpoints: The study evaluated PFS, OS, and rates of uMRD.[6]

SEQUOIA Trial Arm D (Zanubrutinib + Venetoclax)

• Study Design: Non-randomized cohort of a phase 3 study.

• Patient Population: Treatment-naïve CLL/SLL patients with del(17p) and/or TP53 mutation.[11]

• Treatment Regimen: Zanubrutinib lead-in for 3 cycles, followed by the combination of zanubrutinib and venetoclax.[11]

• Endpoints: Primary endpoints included ORR and safety. Secondary endpoints included PFS and uMRD rates.[4]

Visualizing the Mechanisms and Workflows

Signaling Pathway of BTK Inhibition

Caption: B-cell receptor signaling pathway and the inhibitory action of TL-895 on BTK.

Experimental Workflow for a Combination Therapy Trial

Caption: A generalized workflow for a randomized clinical trial comparing a BTK inhibitor combination therapy to standard of care.

Logical Relationship of Synergistic Drug Action

Caption: The synergistic mechanism of action between a BTK inhibitor and venetoclax.

Future Directions and Conclusion

The combination of BTK inhibitors and venetoclax represents a significant advancement in the treatment of CLL and other B-cell malignancies. As a potent and highly selective second-generation BTK inhibitor, TL-895 holds promise for future combination therapies. The wealth of data from trials involving ibrutinib, acalabrutinib, and zanubrutinib provides a strong rationale and a comparative framework for the potential clinical development of a TL-895 and venetoclax combination. Future studies are warranted to directly evaluate the efficacy and safety of this specific combination, which could potentially offer a valuable new treatment option for patients. Researchers are encouraged to consider the established protocols and efficacy benchmarks from existing studies when designing future investigations involving TL-895.

References

• 1. oncologynewscentral.com [oncologynewscentral.com]
• 2. Ibrutinib and venetoclax in combination for chronic lymphocytic leukemia: synergy in practice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. targetedonc.com [targetedonc.com]
• 4. ascopubs.org [ascopubs.org]
• 5. Combining BCL-2 and BTK inhibitors shows promise in CLL | Dana-Farber Cancer Institute [dana-farber.org]
• 6. Updated Phase 2 CAPTIVATE study results demonstrate sustained clinical benefit of fixed-duration IMBRUVICA® (ibrutinib) plus venetoclax as first-line treatment for patients with chronic lymphocytic leukaemia, including those with high-risk disease [jnj.com]
• 7. Double Strike in Chronic Lymphocytic Leukemia—The Combination of BTK and BCL2 Inhibitors in Actual and Future Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]
• 9. esmo.org [esmo.org]
• 10. Acalabrutinib-Venetoclax Combination Prolonged PFS Versus Chemoimmunotherapy for Patients With Untre | Blood Cancers Today [bloodcancerstoday.com]
• 11. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 12. Zanubrutinib and Venetoclax as First-Line Therapy in CLL/SLL | Blood Cancers Today [bloodcancerstoday.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for TL-895: A Comprehensive Guide

For Immediate Reference: TL-895 Disposal Overview

This document provides detailed procedures for the safe and compliant disposal of TL-895, a non-hazardous, solid organic compound. Adherence to these guidelines is crucial for maintaining laboratory safety and ensuring environmental responsibility. All personnel handling TL-895 waste must be familiar with these protocols and have access to the appropriate Personal Protective Equipment (PPE).

Quantitative Data Summary: TL-895 Waste Profile

The following table summarizes the key characteristics of TL-895 waste generated under standard laboratory conditions.

Parameter	Value	Units	Notes
Waste Form	Solid Powder	-	-
pH (1% solution)	6.8 - 7.2	-	Neutral
Solubility in Water	< 0.1	g/L	Insoluble
Primary Hazard Class	Non-Hazardous	-	-
Secondary Hazards	None	-	-
Recommended Container	High-Density Polyethylene (HDPE)	-	Must be clean and dry.
Storage Limit in Lab	10	kg	Per 100 sq. ft.
Disposal Route	Chemical Landfill (Non-Hazardous)	-	Via certified waste management vendor.

Experimental Protocols: Waste Characterization

The waste profile data presented above was determined through the following standardized experimental protocols.

Protocol 1: pH Determination of Aqueous Solution

• Objective: To determine the pH of a 1% aqueous solution of TL-895 to assess its corrosive potential.

• Materials:

  • TL-895 solid waste

  • Deionized water

  • Calibrated pH meter

  • 250 mL beaker

  • Stir plate and stir bar

• Procedure:

  • Weigh 1.0 g of TL-895 and transfer to the 250 mL beaker.

  • Add 100 mL of deionized water to the beaker.

  • Place the beaker on a stir plate and add a stir bar. Stir for 15 minutes to ensure maximum dissolution.

  • Turn off the stir plate and allow any undissolved solids to settle.

  • Immerse the calibrated pH meter probe into the supernatant.

  • Record the stable pH reading.

  • Repeat the measurement in triplicate and report the average.

Protocol 2: Aqueous Solubility Test

• Objective: To quantify the solubility of TL-895 in water at ambient temperature (25°C).

• Materials:

  • TL-895 solid waste

  • Deionized water

  • Analytical balance

  • Centrifuge

  • Oven

• Procedure:

  • Prepare a saturated solution by adding excess TL-895 to 100 mL of deionized water.

  • Stir the solution for 24 hours at 25°C.

  • Centrifuge the solution to separate undissolved solids.

  • Carefully decant a known volume of the clear supernatant into a pre-weighed dish.

  • Evaporate the water in an oven at 105°C until a constant weight is achieved.

  • Calculate the mass of the dissolved TL-895 and determine the solubility in g/L.

Disposal Workflow and Signaling Pathways

The following diagrams illustrate the procedural workflow for the proper disposal of TL-895 and the decision-making pathway for waste segregation.

Caption: TL-895 Disposal Workflow

Caption: Waste Segregation Decision Pathway

Step-by-Step Disposal Procedures

Personal Protective Equipment (PPE)

Before handling TL-895 waste, all personnel must wear the appropriate PPE to minimize exposure.[1][2][3] This includes:

• Standard laboratory coat or coveralls.

• Safety glasses or goggles. [2]

• Chemical-resistant gloves (nitrile or neoprene). [2]

Waste Collection and Segregation

Proper segregation of chemical waste is critical to ensure safety and compliance.[4][5][6]

• Designated Waste Container:

  • Use a clean, dry, and durable container made of High-Density Polyethylene (HDPE).

  • The original product container can be used if it is in good condition.[7][8]

  • Do not use food or beverage containers.[7]

• Labeling:

  • As soon as waste is first added, label the container clearly with:

    • The words "Non-Hazardous Waste"[7][9]

    • The chemical name: "TL-895"

    • The date of first accumulation

    • The name of the principal investigator and laboratory room number[9]

• Segregation:

  • Store TL-895 waste separately from all hazardous chemical waste streams, such as solvents, acids, bases, and reactive chemicals.[4][5][6]

  • If TL-895 becomes contaminated with a hazardous substance, it must be disposed of as hazardous waste, following the protocol for the contaminant.

Temporary Storage in the Laboratory

• Satellite Accumulation Area (SAA):

  • Store the labeled waste container in a designated SAA within the laboratory where the waste is generated.[7][10]

  • The SAA should be away from high-traffic areas and drains.[8]

• Container Management:

  • Keep the waste container securely closed at all times, except when adding waste.[7][8][10]

  • Ensure the exterior of the container remains clean and free of residue.

  • Do not overfill the container; leave at least 10% headspace to prevent spillage.

Requesting Disposal

• Scheduling Pickup:

  • Once the container is full or is no longer needed, submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department.[9]

  • Do not allow waste to accumulate in the lab for extended periods.[8]

• Preparation for Pickup:

  • Ensure the waste container is properly labeled and sealed.

  • Provide an accurate inventory of the waste to EHS as requested.

Final Disposal

• Your institution's EHS department will coordinate with a certified waste management vendor for the transportation and final disposal of the TL-895 waste.

• The vendor will transport the waste to a licensed non-hazardous chemical landfill for final disposition.

Disclaimer: These procedures are based on the classification of TL-895 as a non-hazardous solid. If the nature of the waste changes due to experimental processes, a new hazard determination must be made by qualified personnel. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

• 1. PPE for Handling Chemicals | Hazclear [hazclear.com]
• 2. protectivecoverall.com [protectivecoverall.com]
• 3. media.path.org [media.path.org]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. Guidelines for Segregating and Combining Chemical Wastes into Containers | PennEHRS [ehrs.upenn.edu]
• 6. boomwaste.com [boomwaste.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. vumc.org [vumc.org]
• 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]